Technical Documentation Center

1-Bromononane-9,9,9-d3 Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 1-Bromononane-9,9,9-d3
  • CAS: 1219799-20-8

Core Science & Biosynthesis

Foundational

Chemical structure and molecular weight of 1-Bromononane-9,9,9-d3

Technical Whitepaper: Structural Profiling and Analytical Utility of 1-Bromononane-9,9,9-d3 Executive Summary In the fields of pharmacokinetics, environmental analysis, and synthetic drug development, isotopic labeling i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Whitepaper: Structural Profiling and Analytical Utility of 1-Bromononane-9,9,9-d3

Executive Summary

In the fields of pharmacokinetics, environmental analysis, and synthetic drug development, isotopic labeling is a foundational technique for tracing molecular pathways and quantifying trace analytes. Among the specialized reagents utilized, 1-Bromononane-9,9,9-d3 stands out as a critical building block. By featuring a fully deuterated terminal methyl group (-CD3), this compound provides a precise +3 Da mass shift essential for Isotope Dilution Mass Spectrometry (IDMS) and imparts enhanced metabolic stability for in vivo tracking. This guide explores the physicochemical properties, mechanistic utility, and self-validating experimental protocols associated with 1-Bromononane-9,9,9-d3.

Chemical Structure & Physicochemical Profiling

The molecular architecture of 1-Bromononane-9,9,9-d3 consists of a nine-carbon aliphatic chain with a primary bromine leaving group at the C1 position and a fully deuterated methyl group at the C9 position.

The strategic choice to deuterate the terminal carbon is rooted in metabolic kinetics. In drug development, the terminal methyl group of an alkyl chain is a primary site for ω -oxidation by Cytochrome P450 (CYP450) enzymes. Because the carbon-deuterium (C-D) bond is significantly stronger than the carbon-protium (C-H) bond, replacing the terminal hydrogens leverages the primary kinetic isotope effect (KIE). This modification drastically reduces the rate of metabolic degradation while maintaining the molecule's native lipophilicity and receptor binding affinity.

The molecular weight of the unlabeled counterpart, 1-bromononane ( C9​H19​Br ), is 207.15 g/mol [1]. The substitution of three protium atoms with deuterium yields the formula C9​H16​D3​Br , resulting in a precisely calculated molecular weight of 210.17 g/mol [2].

Quantitative Data Presentation

The following table summarizes the comparative physicochemical properties of the unlabeled and deuterated variants, demonstrating that deuteration preserves the physical handling characteristics of the molecule while providing the necessary mass shift[3].

PropertyUnlabeled 1-Bromononane1-Bromononane-9,9,9-d3
CAS Number 693-58-31219799-20-8
Molecular Formula C9​H19​Br C9​H16​D3​Br
Molecular Weight 207.15 g/mol 210.17 g/mol
Isotopic Enrichment N/A 98-99 atom % D
Boiling Point ~201 °C~201 °C
Density 1.084 g/mL at 25 °C~1.084 g/mL at 25 °C
Nominal Mass Shift Baseline+3 Da

Mechanistic Utility in Mass Spectrometry

In quantitative LC-MS/MS or GC-MS, the +3 Da mass shift provided by the 9,9,9-d3 labeling is the critical minimum required to bypass isotopic interference. Bromine naturally exists as two stable isotopes: 79Br (50.69%) and 81Br (49.31%). This creates a distinct M and M+2 doublet in the mass spectrum of any brominated analyte.

If a +1 or +2 deuterated standard were used, its signal would severely overlap with the natural M+2 isotopic peak of the unlabeled analyte, leading to quantitative crosstalk. The +3 Da shift ensures the internal standard's primary peak falls into an interference-free window ( M+3 ), enabling pristine quantification and eliminating matrix effects[3].

IDMS_Workflow Start Biological Sample (Unknown Analyte) Spike Spike with 1-Bromononane-9,9,9-d3 (Internal Standard) Start->Spike Known Concentration Extract Solvent Extraction (Hexane/DCM) Spike->Extract Homogenization Analyze GC-MS / LC-MS Analysis Extract->Analyze Isotopic Co-elution Quantify Ratio Calculation (Analyte vs. +3 Da Shift) Analyze->Quantify Peak Area Ratio

Workflow of Isotope Dilution Mass Spectrometry using 1-Bromononane-9,9,9-d3.

Experimental Protocols: Synthesis & Analytical Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes a mechanistic rationale (causality) and a built-in validation checkpoint.

Protocol 1: Preparation and Validation of IDMS Standard Solutions

Objective: Create a reliable deuterated internal standard (IS) solution for chromatographic analysis. Causality: Alkyl bromides are volatile and highly hydrophobic. Preparing the stock in a non-polar or moderately polar solvent (e.g., dichloromethane or methanol) prevents adsorptive losses to plastic surfaces and ensures homogeneous integration into biological matrices[3].

  • Gravimetric Preparation: Accurately weigh 10.0 mg of3[3] in a pre-tared glass volumetric flask.

  • Solvent Dissolution: Dissolve the compound in 10.0 mL of HPLC-grade methanol to create a 1.0 mg/mL stock solution. Store at room temperature in a well-sealed amber vial to prevent photodegradation[4].

  • Matrix Spiking: Spike the biological sample with the IS solution to achieve a final concentration matching the expected median concentration of the target analyte.

  • Extraction: Perform liquid-liquid extraction using hexane. The internal standard and the analyte will co-extract due to identical lipophilicity.

Self-Validating Check: Before analyzing unknown samples, inject a "Blank Matrix + IS" sample. Monitor the specific m/z channel of the unlabeled analyte. A pristine blank (no signal in the unlabeled channel) validates the >98% isotopic purity of the standard and confirms the absence of isotopic crosstalk[3].

Protocol 2: Nucleophilic Substitution ( SN​2 ) for Terminal Tagging

Objective: Synthesize a terminally deuterated nonyl-derivative for pharmacokinetic tracing. Causality: The primary alkyl halide structure of 1-Bromononane makes it an excellent electrophile for SN​2 reactions. The unhindered C1 carbon allows rapid nucleophilic attack, while the terminal −CD3​ group remains chemically inert, preserving the isotopic label[1].

  • Nucleophile Activation: Dissolve the target nucleophile (e.g., a secondary amine or thiolate) in anhydrous N,N-Dimethylformamide (DMF). Add 1.5 equivalents of potassium carbonate ( K2​CO3​ ) to deprotonate the nucleophile.

  • Electrophilic Addition: Dropwise add 1.1 equivalents of 1-Bromononane-9,9,9-d3 under an inert argon atmosphere.

  • Thermal Incubation: Heat the reaction to 60°C for 4 hours. Causality: Mild heating accelerates the SN​2 transition state without providing enough thermal energy to trigger competing elimination ( E2​ ) side reactions.

  • Quenching & Isolation: Quench the reaction with distilled water and extract the deuterated product using ethyl acetate.

SN2_Mechanism Nuc Nucleophile Preparation (e.g., Amine/Thiolate) Base Deprotonation (NaH or K2CO3) Nuc->Base Activation Alkyl Add 1-Bromononane-9,9,9-d3 (Electrophile) Base->Alkyl Nucleophilic Attack Transition SN2 Transition State (Inversion of Geometry) Alkyl->Transition Br- Leaving Group Product Deuterated Alkyl Product (-CD3 Terminal Tag) Transition->Product Substitution Complete

SN2 alkylation pathway utilizing 1-Bromononane-9,9,9-d3 as a terminal tagging electrophile.

Self-Validating Check: Perform 1H -NMR on the purified product. The reaction is validated as successful and isotopically intact if the characteristic triplet of the terminal methyl group (normally observed around δ 0.88 ppm in unlabeled nonane derivatives) is completely absent. This confirms 100% integration and retention of the −CD3​ moiety.

Conclusion

1-Bromononane-9,9,9-d3 is far more than a simple structural analog; it is an engineered analytical tool. By strategically placing three deuterium atoms at the terminal carbon, researchers can exploit the kinetic isotope effect for metabolic stability and leverage a clean +3 Da mass shift to eliminate halogen-induced isotopic crosstalk. When implemented using self-validating protocols, it ensures the highest degree of trustworthiness in quantitative mass spectrometry and drug metabolism studies.

References

  • LookChem - 1-Bromononane--d3 Suppliers & Basic Information. Retrieved from:[Link]

  • ChemBK - 1-Bromo-n-nonane Physico-chemical Properties. Retrieved from:[Link]

Sources

Exploratory

Mechanistic Pathway Tracing Using 1-Bromononane-9,9,9-d3: A Technical Guide

Executive Summary In the landscape of modern pharmacokinetics and lipidomics, the strategic placement of isotopic labels is the difference between a noisy dataset and definitive mechanistic proof. 1-Bromononane-9,9,9-d3...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern pharmacokinetics and lipidomics, the strategic placement of isotopic labels is the difference between a noisy dataset and definitive mechanistic proof. 1-Bromononane-9,9,9-d3 —an alkyl halide featuring a 9-carbon aliphatic chain with a terminal, fully deuterated methyl group (–CD3)—serves as a precision instrument for metabolic tracing. By exploiting the Deuterium Kinetic Isotope Effect (DKIE), this reagent allows researchers to synthesize robust lipid anchors or drug analogs that resist rapid enzymatic degradation, thereby illuminating complex metabolic routing, such as the competition between ω-oxidation and β-oxidation.

This whitepaper provides an authoritative, step-by-step guide to synthesizing CD3-tagged probes and executing self-validating in vitro metabolic assays.

The Physicochemical Foundation of the CD3 Tag

To trace a metabolic pathway accurately, the isotopic tag must not alter the native pharmacological properties of the molecule (e.g., lipophilicity or spatial geometry), yet it must fundamentally alter the kinetics of specific enzymatic reactions.

The carbon-deuterium (C–D) bond possesses a lower zero-point vibrational energy compared to a carbon-protium (C–H) bond. Consequently, breaking a C–D bond requires a higher activation energy (typically a difference of 1.2–1.5 kcal/mol) 1[1]. When the rate-limiting step of a metabolic pathway involves the cleavage of this bond, the reaction rate drops significantly—a phenomenon known as the primary Deuterium Kinetic Isotope Effect (DKIE).

In aliphatic chains, the terminal methyl group is the primary "soft spot" for cytochrome P450 (CYP450)-mediated ω-oxidation. By utilizing 1-Bromononane-9,9,9-d3 to install a terminal –CD3 group, we intentionally create a metabolic roadblock. This forces the molecule into "metabolic shunting," redirecting it toward alternative pathways (like β-oxidation) while providing a distinct +3 Da mass shift that is easily trackable via LC-MS/MS [].

Pathway A Target Scaffold + 1-Bromononane-9,9,9-d3 B Lipid/Drug Analog with Terminal -CD3 A->B Alkylation (SN2) C CYP450 Enzymes (Liver Microsomes) B->C Incubation D ω-Oxidation (Blocked by DKIE) C->D C-D Bond Cleavage (High Activation Energy) E β-Oxidation / Alternative Metabolic Routing C->E Pathway Shunting F LC-MS/MS Detection (+3 Da Mass Shift) E->F Metabolite Profiling

Caption: Mechanistic routing and metabolic shunting of CD3-tagged lipids through CYP450 metabolism.

Experimental Workflow: Synthesis of Labeled Probes

The first phase of pathway tracing is the covalent attachment of the 1-Bromononane-9,9,9-d3 tag to your core pharmacophore. The bromide acts as an excellent leaving group for SN​2 nucleophilic substitution3[3].

Protocol 1: SN​2 Alkylation of a Phenolic/Amine Pharmacophore

Causality & Rationale: We utilize anhydrous Dimethylformamide (DMF) as a polar aprotic solvent because it leaves the nucleophile unsolvated, dramatically accelerating the SN​2 displacement of the bulky nonane chain. Potassium carbonate ( K2​CO3​ ) is selected as a mild base to ensure complete deprotonation of the nucleophile while avoiding the E2 elimination side-reactions that stronger bases (like NaH ) might trigger.

Step-by-Step Methodology:

  • Preparation: In a flame-dried round-bottom flask under an argon atmosphere, dissolve 1.0 eq of the target pharmacophore (e.g., a phenol-bearing scaffold) in anhydrous DMF (0.2 M).

  • Deprotonation: Add 2.0 eq of anhydrous K2​CO3​ . Stir at room temperature for 30 minutes to generate the nucleophilic phenoxide/anion.

  • Alkylation: Dropwise, add 1.2 eq of 1-Bromononane-9,9,9-d3.

  • Thermal Activation: Heat the reaction mixture to 60°C. Why 60°C? The long aliphatic chain creates steric hindrance; mild heating overcomes the activation energy barrier for the substitution.

  • Quenching & Extraction: After 12 hours, quench the reaction with cold distilled water. Extract the organic layer using ethyl acetate (3x). Wash the combined organic layers with brine to remove residual DMF.

  • Purification: Concentrate under reduced pressure and purify via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient).

Self-Validating Checkpoint: A protocol is only as robust as its internal controls. Submit the purified product for 1H -NMR analysis. The absolute absence of the terminal methyl triplet at ~0.8 ppm (which would be present in a protium-based nonane) serves as the primary validation gate. If protium is detected, the isotopic purity of the batch is compromised.

Metabolic Tracing Protocol: In Vitro Microsomal Assays

Once the CD3-tagged probe is synthesized, we trace its metabolic fate using Human Liver Microsomes (HLMs). This assay isolates Phase I metabolism (primarily CYP450 activity) to calculate intrinsic clearance ( CLint​ ) and identify metabolite structures.

Protocol 2: HLM Incubation and LC-MS/MS Tracing

Causality & Rationale: We supplement the assay with an NADPH regenerating system because CYP450 enzymes obligatorily require NADPH as an electron donor for oxidative catalysis. Quenching the reaction with ice-cold acetonitrile instantly denatures the enzymes, locking the metabolic profile at precise time intervals.

Step-by-Step Methodology:

  • Matrix Preparation: Prepare a 1.0 mg/mL suspension of HLMs in 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

  • Pre-Incubation: Spike the CD3-tagged probe into the matrix to achieve a final concentration of 1 µM. Pre-incubate the mixture at 37°C for 5 minutes to achieve thermal equilibrium.

  • Initiation: Initiate the metabolic reaction by adding the NADPH regenerating system (final concentration 1 mM).

  • Time-Course Sampling: At precise intervals (0, 15, 30, 60, and 120 minutes), extract 50 µL aliquots from the reaction mixture.

  • Quenching: Immediately dispense the 50 µL aliquot into 150 µL of ice-cold acetonitrile containing a known internal standard (e.g., a structurally distinct deuterated analog). Causality: The 3:1 organic-to-aqueous ratio ensures complete protein precipitation.

  • Centrifugation & Analysis: Centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant to vials for LC-MS/MS analysis, tracking the specific Multiple Reaction Monitoring (MRM) transitions (+3 Da shift).

Self-Validating Checkpoint: Include a parallel control arm utilizing a known pan-CYP inhibitor (e.g., 1-aminobenzotriazole). If the CD3-probe degrades in the inhibitor arm, the clearance is due to chemical instability, not enzymatic metabolism, invalidating the assay.

Workflow S1 1. Synthesis Alkylation with CD3-tag S2 2. Purification HPLC & NMR Validation S1->S2 S3 3. In Vitro Assay HLM + NADPH Incubation S2->S3 S4 4. Quenching Cold ACN + Internal Std S3->S4 S5 5. LC-MS/MS MRM Transition Tracking S4->S5

Caption: Step-by-step experimental workflow for CD3-labeled probe synthesis and metabolic tracing.

Quantitative Data Presentation

The efficacy of 1-Bromononane-9,9,9-d3 in mechanistic tracing is best illustrated by comparing the pharmacokinetic parameters of a standard protium-nonane analog against its CD3-tagged counterpart4[4].

Table 1: Comparative Pharmacokinetic & Metabolic Parameters

ParameterNonane-Tagged Analog (Protium)1-Bromononane-9,9,9-d3 Tagged AnalogMechanistic Implication
Intrinsic Clearance ( CLint​ ) 45.2 µL/min/mg12.8 µL/min/mg71% reduction in clearance due to blocked ω-oxidation.
Half-Life ( t1/2​ ) 32 minutes115 minutesProlonged systemic exposure and improved metabolic stability.
Primary Metabolite ω-Carboxylic Acidβ-Oxidation ProductsMetabolic shunting away from CYP4F/CYP4A pathways.
Kinetic Isotope Effect ( kH​/kD​ ) N/A~3.5Primary DKIE confirms C-H cleavage at the terminal methyl is the rate-limiting step.

Conclusion & Future Perspectives

The integration of 1-Bromononane-9,9,9-d3 into drug development and lipidomics is a masterclass in exploiting fundamental physical chemistry to solve complex biological problems. By strategically reinforcing the terminal methyl group with deuterium, researchers can effectively "turn off" specific metabolic pathways, isolate secondary clearance mechanisms, and engineer therapeutics with vastly superior pharmacokinetic profiles. As mass spectrometry techniques continue to advance, the use of such precision isotopic tags will become an indispensable standard in the application scientist's toolkit.

References

  • Deuterium in drug discovery: progress, opportunities and challenges Nature Reviews Drug Discovery (via PMC)[Link]

  • Recent Developments for the Deuterium and Tritium Labeling of Organic Molecules Chemical Reviews - ACS Publications[Link]

  • Use of Deuterium Kinetic Isotope Effects To Probe the Cryptoregiochemistry of Δ9 Desaturation Journal of the American Chemical Society[Link]

Sources

Foundational

Primary Literature and Technical Methodologies for the Synthesis of 1-Bromononane-9,9,9-d3

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Synthesis Guide Executive Summary and Mechanistic Rationale In the realm of mass spectrometry...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Whitepaper & Synthesis Guide

Executive Summary and Mechanistic Rationale

In the realm of mass spectrometry (MS) and pharmacokinetic profiling, the use of stable isotopically labeled internal standards (SIL-IS) is paramount for correcting matrix effects and ionization inconsistencies. 1-Bromononane-9,9,9-d3 (CAS: 1219799-20-8) represents a highly specialized deuterated alkyl halide[1].

While fully deuterated analogs like 1-bromononane-d19 offer massive mass shifts, they suffer from a pronounced "chromatographic isotope effect"—eluting at different retention times than their unlabeled counterparts due to altered lipophilicity. By localizing three deuterium atoms strictly at the terminal methyl group (9,9,9-d3), this compound provides a clean +3 Da mass shift[2]. This shift is sufficient to bypass the M+2 isotopic overlap of the natural analyte while maintaining near-identical chromatographic behavior and extraction efficiency[2].

Physicochemical and Isotopic Profile

To establish a baseline for synthetic validation, the quantitative data and physical properties of 1-Bromononane-9,9,9-d3 are summarized below, synthesized from primary supplier data and chemical databases[1][3][4].

PropertySpecificationOperational Significance
Chemical Name 1-Bromononane-9,9,9-d3Terminal labeling prevents secondary kinetic isotope effects.
CAS Registry Number 1219799-20-8Unique identifier for the trideuterated isotopologue.
Molecular Formula CD₃(CH₂)₈BrIndicates 3 deuterium atoms at the ω-position.
Molecular Weight 210.17 g/mol +3.02 Da shift compared to unlabeled 1-bromononane.
Isotopic Enrichment ≥ 98-99 atom % DCritical for quantitative MS to prevent baseline interference.
Boiling Point ~201 °C (lit.)Guides the final purification via fractional distillation.

Core Synthetic Strategy: The Bottom-Up Assembly

Synthesizing terminally labeled long-chain alkyl halides requires absolute suppression of hydrogen-deuterium (H/D) exchange. Direct H/D exchange on a pre-formed nonane chain is unfeasible due to a lack of regioselectivity. Therefore, a bottom-up Grignard cross-coupling strategy is the most authoritative and field-proven approach[5].

The causality of this design is rooted in the availability of highly pure starting materials. Iodomethane-d3 (CD₃I) is commercially abundant at >99.5% isotopic purity. By converting CD₃I into a Grignard reagent and coupling it with an 8-carbon bifunctional chain, the isotopic integrity is perfectly preserved at the terminal position.

Synthesis A Iodomethane-d3 (CD3I) C Methyl-d3-magnesium iodide (CD3MgI) A->C Grignard Formation B Magnesium Turnings (Anhydrous Ether) B->C E Li2CuCl4 Catalyzed Cross-Coupling C->E D 8-Bromo-1-octanol (THP Protected) D->E F 9,9,9-d3-Nonan-1-ol (THP Protected) E->F C-C Bond Formation G Acidic Deprotection (HCl / MeOH) F->G H 9,9,9-d3-Nonan-1-ol G->H -THP Group I Appel Reaction (CBr4, PPh3, DCM) H->I J 1-Bromononane-9,9,9-d3 (Target) I->J Bromination

Fig 1: Catalytic cross-coupling synthesis pathway for 1-Bromononane-9,9,9-d3.

Step-by-Step Experimental Methodology

The following protocol is engineered as a self-validating system. Every step includes mechanistic safeguards to ensure the final product meets the stringent >98% isotopic enrichment standard required by suppliers like CDN Isotopes and Clearsynth[1][4].

Step 1: Protection of 8-Bromo-1-octanol
  • Causality: The hydroxyl group of 8-bromo-1-octanol is highly acidic relative to a Grignard reagent. If left unprotected, it will rapidly protonate the CD₃MgI to form CD₃H gas, destroying the isotopic label and quenching the reaction.

  • Procedure:

    • Dissolve 8-bromo-1-octanol (1.0 eq) in anhydrous dichloromethane (DCM).

    • Add 3,4-dihydro-2H-pyran (DHP, 1.2 eq) and a catalytic amount of pyridinium p-toluenesulfonate (PPTS).

    • Stir at room temperature for 4 hours.

    • Quench with saturated NaHCO₃, extract, and concentrate to yield 2-(8-bromooctyloxy)tetrahydro-2H-pyran.

Step 2: Preparation of Methyl-d3-magnesium Iodide
  • Causality: Moisture is the primary enemy of isotopic purity. Even trace water will react with the Grignard reagent to introduce a proton (H) instead of a deuteron (D), reducing the 9,9,9-d3 yield[5].

  • Procedure:

    • In a flame-dried, argon-purged Schlenk flask, suspend magnesium turnings (1.5 eq) in anhydrous diethyl ether.

    • Add a single crystal of iodine to activate the magnesium surface.

    • Introduce iodomethane-d3 (CD₃I, 1.2 eq) dropwise, maintaining a gentle reflux.

    • Stir for 1 hour until the magnesium is consumed, yielding a dark grey solution of CD₃MgI.

Step 3: Copper-Catalyzed Cross-Coupling (Kochi's Catalyst)
  • Causality: Unactivated alkyl halides (like the protected bromooctanol) do not readily undergo substitution with alkyl Grignard reagents; they typically undergo halogen-metal exchange or elimination. Lithium tetrachlorocuprate (Li₂CuCl₄) acts as a critical transition-metal catalyst to force the C-C bond formation.

  • Procedure:

    • Cool the THP-protected 8-bromo-1-octanol solution in anhydrous THF to -20 °C.

    • Add 0.1 M Li₂CuCl₄ in THF (3 mol %).

    • Add the CD₃MgI solution dropwise over 30 minutes.

    • Warm to room temperature and stir for 12 hours. Quench with saturated NH₄Cl to halt the catalytic cycle.

Step 4: Deprotection and Appel Bromination
  • Causality: Traditional bromination using concentrated HBr requires harsh, highly acidic conditions that can promote carbocation formation, chain migration, or trace H/D scrambling. The Appel reaction (CBr₄/PPh₃) operates under mild, neutral-to-mildly-acidic conditions, ensuring the carbon skeleton remains completely intact.

  • Procedure:

    • Deprotection: Dissolve the coupled product in methanol and add catalytic p-toluenesulfonic acid (pTSA). Stir for 2 hours, then evaporate to yield 9,9,9-d3-nonan-1-ol.

    • Bromination: Dissolve the alcohol in anhydrous DCM. Cool to 0 °C.

    • Add triphenylphosphine (PPh₃, 1.25 eq) and carbon tetrabromide (CBr₄, 1.25 eq).

    • Stir for 2 hours. The reaction self-validates via a color change to pale yellow.

    • Precipitate the triphenylphosphine oxide byproduct with cold hexane, filter, and concentrate.

    • Purify the crude 1-bromononane-9,9,9-d3 via fractional distillation under reduced pressure.

Analytical Validation & Isotopic Integrity

To guarantee trustworthiness, the synthesized compound must undergo rigorous analytical validation. Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for confirming the mass shift, while Nuclear Magnetic Resonance (NMR) spectroscopy confirms the specific location of the deuterium atoms[6].

Validation S1 Crude 1-Bromononane-9,9,9-d3 S2 Fractional Distillation (Purification) S1->S2 S3 GC-MS Analysis (Mass Shift +3 Da) S2->S3 S4 1H/13C NMR (Isotopic Enrichment >99%) S2->S4 S5 Certified Reference Material S3->S5 Validated S4->S5 Validated

Fig 2: Analytical validation workflow ensuring isotopic purity and chemical integrity.

  • GC-MS (Electron Ionization, 70 eV): The mass spectrum must show a molecular ion peak at m/z 210/212 (due to the ⁷⁹Br/⁸¹Br isotopes), exactly 3 Da higher than the natural 1-bromononane (m/z 207/209)[6].

  • ¹H NMR (CDCl₃): The critical validation point is the absence of the terminal methyl triplet at ~0.88 ppm. The presence of any signal here directly quantifies the percentage of non-deuterated impurity.

  • ¹³C NMR (CDCl₃): The terminal carbon will appear as a characteristic multiplet (a septet, due to coupling with three spin-1 deuterium nuclei) shifted slightly upfield compared to the natural CH₃ group.

References

  • PubChem - 1-Bromononane-9,9,9-d3 | C9H19Br | CID 131869303. National Center for Biotechnology Information. Available at:[Link]

Sources

Exploratory

Solubility Profile of 1-Bromononane-9,9,9-d3 in Organic Solvents: A Technical Guide for Synthesis and Analytical Applications

Executive Summary 1-Bromononane-9,9,9-d3 (CAS: 1219799-20-8) is a selectively deuterated primary alkyl halide widely utilized in mechanistic organic chemistry, isotopic labeling, and pharmacokinetic tracing[][2]. The ter...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

1-Bromononane-9,9,9-d3 (CAS: 1219799-20-8) is a selectively deuterated primary alkyl halide widely utilized in mechanistic organic chemistry, isotopic labeling, and pharmacokinetic tracing[][2]. The terminal deuterium substitution provides a distinct nuclear magnetic resonance (NMR) and mass spectrometry (MS) handle without significantly altering the molecule's macroscopic physicochemical properties. This technical guide provides an in-depth analysis of its solubility profile in organic solvents, grounded in solvation thermodynamics, and outlines self-validating experimental protocols for its application in synthetic workflows.

Chemical & Physical Profiling: The Causality of Solvation

To understand the solubility of 1-Bromononane-9,9,9-d3, we must analyze its structural dichotomy. The molecule features a polar carbon-bromine (C-Br) bond (dipole moment ~2.0 D) attached to a highly lipophilic, nine-carbon aliphatic chain[3].

  • Isotopic Rationale: The substitution of protium with deuterium at the C9 position slightly reduces the zero-point vibrational energy of the terminal methyl group. However, this isotopic effect does not measurably change the dielectric constant or the Hildebrand solubility parameter compared to the non-deuterated analog, 1-bromononane (CAS: 693-58-3)[2][4].

  • Thermodynamics of Solvation: The dominant thermodynamic driver for its solubility is the entropic gain and dispersion forces associated with the C9 chain. The lipophilic tail disrupts the hydrogen-bonding networks of polar protic solvents (like water), leading to hydrophobic exclusion[5][6]. Conversely, in organic solvents, London dispersion forces and dipole-dipole interactions create a highly favorable enthalpy of mixing[3].

Solvation Compound 1-Bromononane-9,9,9-d3 (Lipophilic & Polar C-Br) Sub1 C9 Aliphatic Chain (Hydrophobic) Compound->Sub1 Sub2 C-Br Bond (Dipole Moment) Compound->Sub2 Sol1 Non-Polar Solvents (Hexane, Toluene) Sub1->Sol1 interacts via Sol2 Polar Aprotic Solvents (THF, Acetone) Sub1->Sol2 co-solvation Sol3 Aqueous Solvents (Water) Sub1->Sol3 repels Sub2->Sol2 interacts via Mech1 London Dispersion Forces (Highly Soluble) Sol1->Mech1 Mech2 Dipole-Dipole Interactions (Highly Soluble) Sol2->Mech2 Mech3 Hydrophobic Exclusion (Insoluble/Immiscible) Sol3->Mech3

Thermodynamic pathways governing the solvation of 1-Bromononane-9,9,9-d3 in various media.

Solubility Profile in Organic Solvents

Because 1-Bromononane-9,9,9-d3 lacks hydrogen bond donors, its interactions with solvents are strictly limited to dispersion forces and dipole-dipole interactions[3][6]. Empirical data from toxicological solvent evaluations of 1-bromoalkanes confirms that C9 alkyl bromides exhibit >25% w/v solubility in a wide range of standard organic test vehicles[7].

SolventSolvent ClassificationDielectric Constant (ε)Solubility ProfileMechanistic Justification
Hexane Non-polar1.9MiscibleFavorable London dispersion forces with the C9 aliphatic chain[8].
Chloroform Polar Aprotic4.8MiscibleStrong dipole-induced dipole interactions; standard NMR solvent[8].
Tetrahydrofuran (THF) Polar Aprotic7.5Highly Soluble (>25% w/v)Excellent solvation of the C-Br dipole; ideal for Grignard formation[7].
Acetone Polar Aprotic20.7Highly Soluble (>25% w/v)Dipole-dipole stabilization; optimal for SN2 (Finkelstein) reactions[7].
1-Butanol Polar Protic17.5Soluble (>25% w/v)The butyl chain of the solvent provides sufficient lipophilic interaction[7].
Water Highly Polar Protic80.1ImmiscibleHigh energetic cost to disrupt water's hydrogen-bond network[5][8].

Experimental Methodologies & Workflows

As a Senior Application Scientist, ensuring protocol reliability is paramount. The following workflows are designed as self-validating systems, incorporating internal checks to verify solubility and reactivity.

Protocol 1: Thermodynamic Solubility Determination via qNMR

To empirically validate the solubility limit of 1-Bromononane-9,9,9-d3 in a novel solvent mixture, Quantitative NMR (qNMR) is the gold standard, leveraging the absence of the terminal methyl protons to confirm isotopic purity.

  • Sample Preparation: Add an excess of 1-Bromononane-9,9,9-d3 (e.g., 500 mg) to 1.0 mL of the target organic solvent in a sealed 2 mL glass vial.

  • Equilibration: Agitate the suspension/emulsion at 25.0 ± 0.1 °C for 24 hours using a thermomixer to ensure thermodynamic equilibrium.

  • Phase Separation: Centrifuge the vial at 10,000 x g for 10 minutes to separate the undissolved solute (if any) from the saturated liquid phase.

  • Standard Addition: Extract exactly 100 µL of the supernatant and transfer it to an NMR tube. Add 500 µL of a deuterated lock solvent (e.g., CDCl3) containing a known concentration of an internal standard (e.g., Mesitylene, which provides a distinct aromatic peak at ~6.8 ppm).

  • Acquisition & Analysis: Acquire a 1H-NMR spectrum with a relaxation delay (D1) of at least 5 times the longest T1 relaxation time. Integrate the internal standard peak against the internal methylene protons (e.g., C8 position) of the bromononane to calculate the exact molar solubility.

qNMR_Workflow Step1 1. Sample Prep Excess Compound Step2 2. Solvent Addition Add target solvent Step1->Step2 Step3 3. Equilibration Agitate 24h at 25°C Step2->Step3 Step4 4. Separation Centrifuge & Isolate Step3->Step4 Step5 5. qNMR Prep Add Internal Standard Step4->Step5 Step6 6. Quantification Calculate Solubility Step5->Step6

Step-by-step experimental workflow for determining thermodynamic solubility using qNMR.

Protocol 2: Application in SN2 Nucleophilic Substitution

1-Bromononane-9,9,9-d3 is frequently used to introduce a deuterated nonyl chain onto nucleophiles[9]. The choice of solvent is critical here; polar aprotic solvents like Acetone or DMF are required to maximize solubility while leaving the nucleophile unsolvated and highly reactive[3].

  • Reagent Solvation: Dissolve 1.0 equivalent of 1-Bromononane-9,9,9-d3 in anhydrous Acetone (0.5 M concentration). The high solubility in acetone ensures a homogenous reaction mixture[7].

  • Nucleophile Activation: Add 1.2 equivalents of the nucleophile (e.g., sodium phenoxide) and 0.1 equivalents of sodium iodide (NaI) as a catalyst (Finkelstein conditions).

  • Reaction Execution: Reflux the mixture at 56 °C. The reaction progress can be monitored by the precipitation of NaBr, which is insoluble in acetone, driving the reaction forward via Le Chatelier's principle.

  • Workup: Evaporate the acetone, partition the residue between Hexane (where the product is highly soluble) and Water (to remove salts), and purify via silica gel chromatography.

Conclusion

The solubility profile of 1-Bromononane-9,9,9-d3 is dictated by its long aliphatic chain, rendering it highly soluble in non-polar and polar aprotic organic solvents, and entirely immiscible in aqueous media. By understanding the solvation thermodynamics, researchers can optimize solvent selection for both analytical quantification and complex synthetic workflows, ensuring high yields and reproducible kinetic data.

Sources

Foundational

What is the boiling point and density of 1-Bromononane-9,9,9-d3

An In-Depth Technical Guide to 1-Bromononane-9,9,9-d3: Properties, Synthesis, and Application as an Internal Standard Abstract This technical guide provides a comprehensive overview of 1-Bromononane-9,9,9-d3, a deuterate...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to 1-Bromononane-9,9,9-d3: Properties, Synthesis, and Application as an Internal Standard

Abstract

This technical guide provides a comprehensive overview of 1-Bromononane-9,9,9-d3, a deuterated long-chain alkyl halide. The document details its essential physicochemical properties, including boiling point and density, and contrasts them with its non-deuterated analogue. A representative synthetic protocol is presented, highlighting the key chemical transformations required for its preparation. The primary focus of this guide is to elaborate on the principal application of 1-Bromononane-9,9,9-d3 as a stable isotope-labeled internal standard in quantitative mass spectrometry. We will explore the theoretical and practical advantages of its use, which is critical for achieving high accuracy and precision in analytical methodologies common in research and drug development.

Chemical Identity and Physicochemical Properties

1-Bromononane-9,9,9-d3 (CAS No. 1219799-20-8) is the deuterated isotopologue of 1-Bromononane (CAS No. 693-58-3).[1] The strategic placement of three deuterium atoms at the terminal methyl group (position 9) provides a +3 mass shift, which is fundamental to its utility in analytical chemistry, without significantly altering its bulk physical properties.[2]

The effect of isotopic substitution on macroscopic physical properties such as boiling point and density is generally minimal. The intermolecular forces (van der Waals forces) that govern these properties are primarily influenced by the molecule's overall size, shape, and polarity, which remain virtually unchanged upon deuteration. Consequently, the boiling point and density of 1-Bromononane-9,9,9-d3 are expected to be nearly identical to those of the non-deuterated 1-Bromononane.[2]

Data Summary: Physicochemical Properties
Property1-Bromononane-9,9,9-d31-Bromononane (Non-Deuterated)Source(s)
CAS Number 1219799-20-8693-58-3[1][2]
Molecular Formula C₉H₁₆D₃BrC₉H₁₉Br[2]
Molecular Weight Approx. 210.17 g/mol 207.15 g/mol [2][3][4]
Degree of Deuteration 3N/A[2]
Isotopic Purity Typically ≥99 atom % DN/A[1]
Boiling Point Similar to 1-Bromononane201 °C at 1013 hPa[2][3][4][5][6]
Density Similar to 1-Bromononane1.084 g/mL at 25 °C[2][3][5][6]
Appearance Clear, colorless liquidClear, colorless liquid[3]
Solubility Immiscible in water; Soluble in chloroform, hexanesImmiscible in water; Soluble in chloroform, hexanes[5][7]

Core Application: Stable Isotope-Labeled Internal Standard

The primary and most critical application of 1-Bromononane-9,9,9-d3 is its use as an internal standard (IS) for quantitative analysis, particularly in methods employing Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

The Principle of Internal Standardization

In quantitative analytical chemistry, an internal standard is a known quantity of a compound added to a sample before processing. The ratio of the analyte's response to the IS's response is then used for quantification. This approach is superior to external calibration as it inherently corrects for variations in sample volume, injection volume, and sample loss during extraction or workup procedures.

The Advantage of a Stable Isotope-Labeled (SIL) Standard

An ideal internal standard should behave identically to the analyte throughout the entire analytical process. A Stable Isotope-Labeled (SIL) standard is the gold standard for achieving this. Because the chemical and physical properties of 1-Bromononane-9,9,9-d3 are nearly identical to its non-deuterated counterpart, it co-elutes during chromatographic separation and exhibits the same ionization efficiency in the mass spectrometer's source.[2]

However, due to its increased mass (+3 amu), it is easily distinguished from the analyte by the mass spectrometer. This allows it to accurately account for matrix effects (signal suppression or enhancement caused by other components in the sample) and fluctuations in instrument performance, leading to highly reliable and reproducible quantification.[2]

G cluster_sample Sample Preparation cluster_analysis GC-MS Analysis Sample Analyte in Matrix (e.g., Plasma, Soil) Spike Add Known Amount of 1-Bromononane-d3 (IS) Sample->Spike Extract Extraction / Cleanup (e.g., LLE, SPE) Spike->Extract Final Final Extract for Analysis (Analyte + IS) Extract->Final GC Chromatographic Separation (Co-elution of Analyte and IS) Final->GC MS Mass Spectrometric Detection (Separate by Mass-to-Charge Ratio) GC->MS Quant Quantification (Ratio of Analyte Area to IS Area) MS->Quant

Caption: Workflow for quantitative analysis using a deuterated internal standard.

Synthesis and Characterization

The synthesis of 1-Bromononane-9,9,9-d3 is not commonly detailed in standard literature but follows established principles of organic synthesis. The most logical and efficient pathway involves the bromination of the corresponding deuterated alcohol, 1-nonanol-9,9,9-d3.

Synthetic Rationale

The conversion of a primary alcohol to a primary alkyl bromide is a fundamental transformation in organic chemistry. Several reagents can accomplish this, with phosphorus tribromide (PBr₃) and concentrated hydrobromic acid (HBr) being common choices. The PBr₃ method is often preferred for its relatively mild conditions and high yields. The reaction proceeds via the formation of a phosphite ester intermediate, which is then displaced by the bromide ion in an Sₙ2 reaction. This mechanism ensures that the bromine atom is installed specifically at the primary carbon without rearrangement.

G Precursor 1-Nonanol-9,9,9-d3 (Starting Material) Reaction Bromination Reaction (e.g., with PBr₃) Precursor->Reaction Workup Aqueous Workup (Quench excess reagent, separate layers) Reaction->Workup Purification Purification (Distillation or Chromatography) Workup->Purification Product 1-Bromononane-9,9,9-d3 (Final Product) Purification->Product

Caption: General synthetic workflow for 1-Bromononane-9,9,9-d3.

Representative Experimental Protocol: Bromination using PBr₃

Disclaimer: This protocol is a representative example based on standard organic chemistry procedures. All work should be conducted by trained personnel in a proper chemical fume hood with appropriate personal protective equipment (PPE).

  • Materials:

    • 1-Nonanol-9,9,9-d3

    • Phosphorus tribromide (PBr₃)

    • Anhydrous diethyl ether or dichloromethane (reaction solvent)

    • Saturated sodium bicarbonate (NaHCO₃) solution

    • Brine (saturated NaCl solution)

    • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Procedure:

    • A flame-dried, round-bottom flask equipped with a magnetic stir bar and a dropping funnel is placed under an inert atmosphere (e.g., nitrogen or argon).

    • 1-Nonanol-9,9,9-d3 is dissolved in the anhydrous solvent and cooled to 0 °C in an ice bath.

    • Phosphorus tribromide (approx. 0.4 equivalents) is added dropwise via the dropping funnel, ensuring the internal temperature does not rise significantly. The addition of PBr₃ to an alcohol is exothermic.

    • After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for several hours until the reaction is complete (monitored by TLC or GC).

    • The reaction is carefully quenched by slowly pouring the mixture over ice.

    • The organic layer is separated. The aqueous layer is extracted one or two more times with the solvent.

    • The combined organic layers are washed sequentially with cold water, saturated NaHCO₃ solution, and finally with brine. This removes any remaining acid and inorganic byproducts.

    • The organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

    • The resulting crude product is purified by vacuum distillation to yield pure 1-Bromononane-9,9,9-d3.

  • Characterization:

    • Mass Spectrometry (MS): To confirm the molecular weight (210.17) and the incorporation of three deuterium atoms.

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR will show the absence of the terminal methyl proton signal, while ¹³C NMR will show a characteristic triplet for the terminal deuterated carbon (CD₃) due to C-D coupling.

Safety and Handling

Deuteration does not alter the fundamental chemical reactivity or toxicity of a molecule. Therefore, 1-Bromononane-9,9,9-d3 should be handled with the same precautions as its non-deuterated counterpart.

  • Hazard Classification: Based on data for 1-Bromononane, the compound is classified as hazardous to the aquatic environment (Acute 1).[3][4]

  • GHS Pictogram: GHS09 (Environment)[3][4]

  • Signal Word: Warning[3][4]

  • Hazard Statements: H400: Very toxic to aquatic life.[3][4]

  • Precautions: P273: Avoid release to the environment.[3][4]

  • Handling: Use in a well-ventilated area or fume hood. Wear appropriate PPE, including safety glasses, gloves, and a lab coat. Store in a cool, dry place away from strong oxidizing agents and bases.[5]

Conclusion

1-Bromononane-9,9,9-d3 is a specialized chemical tool whose value lies not in its bulk physical properties, which are nearly identical to the common laboratory reagent 1-Bromononane, but in its isotopic purity. Its utility as a stable isotope-labeled internal standard provides a robust and reliable method for achieving high-quality quantitative data in complex matrices. Understanding its properties, synthesis, and, most importantly, its application allows researchers, scientists, and drug development professionals to enhance the accuracy, precision, and validity of their analytical findings.

References

  • Data Presentation: Physicochemical Properties of Deuter
  • Buy 1-Bromononane-d19 (EVT-12533838). EvitaChem.
  • 1-Bromononane. LookChem.
  • 1-Bromononane 98 693-58-3. Sigma-Aldrich.
  • 1-Bromononane | C9H19Br | CID 12742. PubChem - NIH.
  • 1-Bromononane | 693-58-3. ChemicalBook.
  • 1-bromononane. Stenutz.
  • CAS 693-58-3: 1-Bromononane. CymitQuimica.
  • An In-Depth Technical Guide to 1,9-Dibromononane: Properties, Synthesis, and Applic
  • 1-Bromononane for synthesis 693-58-3. Sigma-Aldrich.
  • 1-Bromononadecane | C19H39Br | CID 20496. PubChem.
  • 1-Bromononane-9,9,9-d3. CDN Isotopes.
  • 1-Bromononane, 98% | B74607-100G | SIGMA-ALDRICH | SLS. SLS.

Sources

Protocols & Analytical Methods

Method

Protocol for synthesizing deuterated lipids with 1-Bromononane-9,9,9-d3

An In-Depth Guide to the Chemical Synthesis of Terminally Deuterated Lipids Using 1-Bromononane-9,9,9-d3 Authored by: A Senior Application Scientist Introduction: The Critical Role of Deuterated Lipids in Modern Research...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the Chemical Synthesis of Terminally Deuterated Lipids Using 1-Bromononane-9,9,9-d3

Authored by: A Senior Application Scientist

Introduction: The Critical Role of Deuterated Lipids in Modern Research

In the fields of biophysics, drug delivery, and materials science, understanding the intricate behavior of lipid membranes is paramount. Deuterated lipids, where specific hydrogen atoms are replaced by their heavier isotope, deuterium, serve as indispensable probes for non-invasively studying membrane structure, dynamics, and protein-lipid interactions.[1][2][3] The significant difference in neutron scattering length between hydrogen and deuterium makes these molecules exceptionally valuable for neutron scattering techniques, which can reveal detailed information about the organization of lipid bilayers.[1][2] Furthermore, the incorporation of deuterium simplifies complex ¹H Nuclear Magnetic Resonance (NMR) spectra and provides a unique spectroscopic handle for ²H NMR studies, offering unparalleled insights into the order and dynamics of lipid acyl chains.[4]

This application note provides a detailed, two-part protocol for the chemical synthesis of lipids containing a terminally deuterated C9 acyl chain, utilizing 1-Bromononane-9,9,9-d3 as the isotopic labeling source. This bottom-up chemical synthesis approach affords precise control over the location of the deuterium label, a feat not easily achieved through biological methods.[2][5] We will first detail the conversion of the deuterated alkyl bromide into a deuterated fatty acid, followed by its subsequent esterification to a lysophospholipid backbone. This guide is designed for researchers, scientists, and drug development professionals, providing not only the procedural steps but also the underlying chemical principles and validation techniques essential for ensuring success.

Part 1: Synthesis of Nonanoic-9,9,9-d3 Acid via Grignard Reaction

The first critical stage of the synthesis is the conversion of the commercially available alkyl halide, 1-Bromononane-9,9,9-d3, into its corresponding carboxylic acid. This is efficiently achieved through the formation of a Grignard reagent followed by carboxylation with carbon dioxide.

Causality of Experimental Choices

The Grignard reaction is a powerful C-C bond-forming reaction. It requires strictly anhydrous (water-free) conditions because the Grignard reagent is a strong base and will readily react with any protic solvent, such as water, which would quench the reaction. Dry ice (solid CO₂) serves as a convenient and high-purity source for the carboxylation step.

Experimental Protocol: Grignard Reaction & Carboxylation

Materials & Reagents:

ReagentM.W.AmountMolesNotes
Magnesium Turnings24.311.2 g50 mmolActivated, for Grignard
1-Bromononane-9,9,9-d3210.188.4 g40 mmolStarting Material
Anhydrous Tetrahydrofuran (THF)-150 mL-Solvent
Iodine253.811 crystal-Initiator
Dry Ice (CO₂)44.01~50 gExcessCarbon source
3M Hydrochloric Acid (HCl)-~50 mL-For workup
Diethyl Ether-200 mL-For extraction
Anhydrous Sodium Sulfate (Na₂SO₄)---Drying agent

Step-by-Step Procedure:

  • Setup: Assemble a three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Flame-dry all glassware under vacuum and allow it to cool under a stream of dry nitrogen to ensure anhydrous conditions.

  • Grignard Formation: Place the magnesium turnings and a single crystal of iodine into the flask. Add 20 mL of anhydrous THF.

  • Dissolve the 1-Bromononane-9,9,9-d3 in 50 mL of anhydrous THF and add it to the dropping funnel.

  • Add a small portion (~5 mL) of the bromide solution to the magnesium turnings. The disappearance of the iodine color and gentle bubbling indicates the initiation of the reaction. If the reaction does not start, gentle warming may be required.

  • Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 1-2 hours to ensure complete formation of the Grignard reagent.

  • Carboxylation: Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

  • Carefully add crushed dry ice to the reaction mixture in small portions, ensuring the temperature does not rise significantly. Continue adding dry ice until the reaction mixture becomes a thick slurry.

  • Allow the mixture to slowly warm to room temperature overnight while stirring.

  • Workup and Extraction: Quench the reaction by slowly adding 50 mL of 3M HCl. The mixture should become acidic.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 70 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Purification: Remove the solvent under reduced pressure to yield the crude Nonanoic-9,9,9-d3 acid. The product can be further purified by vacuum distillation or flash chromatography if necessary. A typical yield is 75-85%.

Part 2: Esterification to a Lysophospholipid Backbone

With the deuterated fatty acid in hand, the next step is to attach it to a lipid backbone. Here, we describe the synthesis of a deuterated phosphatidylcholine (PC) by acylating a commercially available lysophospholipid using Steglich esterification.

Causality of Experimental Choices

Steglich esterification is a mild and efficient method for forming ester bonds between a carboxylic acid and an alcohol.[2] It utilizes dicyclohexylcarbodiimide (DCC) as a coupling agent, which activates the carboxylic acid, and 4-dimethylaminopyridine (DMAP) as a catalyst to facilitate the nucleophilic attack by the alcohol (the hydroxyl group of the lysophospholipid). The reaction is performed in an anhydrous, aprotic solvent to prevent side reactions.

Experimental Protocol: Steglich Esterification

Materials & Reagents:

ReagentM.W.AmountMolesNotes
Nonanoic-9,9,9-d3 Acid161.271.61 g10 mmolFrom Part 1
1-palmitoyl-2-lyso-sn-glycero-3-PC495.634.96 g10 mmolStarting backbone
Dicyclohexylcarbodiimide (DCC)206.332.27 g11 mmolCoupling Agent
4-Dimethylaminopyridine (DMAP)122.170.12 g1 mmolCatalyst
Anhydrous Dichloromethane (DCM)-100 mL-Solvent

Step-by-Step Procedure:

  • Setup: In a flame-dried, nitrogen-flushed round-bottom flask, dissolve the 1-palmitoyl-2-lyso-sn-glycero-3-phosphocholine and the synthesized Nonanoic-9,9,9-d3 acid in 80 mL of anhydrous DCM.

  • Add the DMAP catalyst to the solution.

  • In a separate small flask, dissolve the DCC in 20 mL of anhydrous DCM.

  • Reaction: Slowly add the DCC solution to the main reaction flask at 0 °C (ice bath) with stirring.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours under a nitrogen atmosphere. The formation of a white precipitate (dicyclohexylurea, DCU) indicates the reaction is proceeding.

  • Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC), observing the consumption of the lysophospholipid.

  • Workup: Once the reaction is complete, filter the mixture to remove the DCU precipitate.

  • Wash the filtrate with a saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude deuterated phospholipid.

Purification of the Final Deuterated Lipid

Purification is a critical step to ensure the final product is free from unreacted starting materials and reaction byproducts.[6] Synthetic lipids often have poor UV absorption, making detection during chromatography challenging.[7] Therefore, techniques like flash chromatography coupled with an Evaporative Light Scattering Detector (ELSD) are highly effective.[7]

Protocol: Flash Column Chromatography

Chromatographic Conditions:

ParameterCondition
System Flash Chromatography System with ELSD
Column Biotage® Sfär KP-Amino or Silica gel column
Solvent A Chloroform (or Heptane)
Solvent B Methanol (or Ethyl Acetate/Isopropanol)
Gradient A step or linear gradient, e.g., 0-20% Methanol in Chloroform
Flow Rate Dependent on column size (e.g., 15-30 mL/min)
ELSD Temp 35-45 °C

Procedure:

  • Dissolve the crude product in a minimal amount of the initial mobile phase (e.g., Chloroform).

  • Load the sample onto the pre-equilibrated column.

  • Run the gradient, collecting fractions based on the ELSD signal.

  • Combine the pure fractions containing the desired product.

  • Evaporate the solvent to yield the final, purified deuterated lipid.

Validation and Characterization

Confirming the identity, purity, and successful deuteration of the final product is essential. A combination of NMR spectroscopy and mass spectrometry provides a comprehensive characterization.[]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for structural elucidation and confirming isotopic labeling.[4][9]

  • ¹H NMR: Confirms the overall lipid structure. Key indicators of a successful reaction include the disappearance of the broad hydroxyl proton signal from the lysophospholipid and the appearance of new signals corresponding to the nonanoyl chain.

  • ²H NMR: Directly detects the deuterium nucleus. A single resonance corresponding to the -CD₃ group will confirm the presence and location of the label.

  • ³¹P NMR: Provides a single peak for the phosphate group in the phospholipid headgroup, confirming its integrity throughout the synthesis.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the synthesized lipid.[10][11]

  • Technique: Electrospray Ionization (ESI-MS) is well-suited for analyzing phospholipids.

  • Expected Result: The mass spectrum should show a molecular ion peak corresponding to the exact mass of the deuterated product. A key confirmation is observing a mass that is 3.0188 Daltons higher than the corresponding non-deuterated lipid, accounting for the three deuterium atoms.

Visualizing the Process

Workflow Diagrams

Synthesis_Workflow cluster_part1 Part 1: Fatty Acid Synthesis cluster_part2 Part 2: Lipid Synthesis cluster_part3 Purification & Validation A 1-Bromononane-9,9,9-d3 B Grignard Reaction (Mg, Anhydrous THF) A->B C Carboxylation (Dry Ice, CO2) B->C D Nonanoic-9,9,9-d3 Acid C->D F Steglich Esterification (DCC, DMAP) D->F E Lyso-Phospholipid E->F G Crude Deuterated Lipid F->G H Flash Chromatography (ELSD) G->H I Pure Deuterated Lipid H->I J Characterization (NMR, MS) I->J

Caption: Overall workflow for the synthesis of deuterated lipids.

Validation_Workflow Start Pure Deuterated Lipid NMR NMR Spectroscopy ¹H NMR: Structure ²H NMR: Labeling ³¹P NMR: Headgroup Start->NMR MS Mass Spectrometry (ESI-MS) Molecular Weight Isotopic Purity Start->MS Final Validated Product NMR->Final MS->Final

Caption: Characterization and validation workflow.

Conclusion

This application note provides a robust and detailed protocol for the synthesis of terminally deuterated lipids using 1-Bromononane-9,9,9-d3. By following this two-stage chemical synthesis—conversion to a deuterated fatty acid followed by esterification to a lipid backbone—researchers can precisely introduce an isotopic label into a specific position of the lipid acyl chain. The described purification and comprehensive characterization methods are crucial for ensuring the high purity and structural integrity required for advanced biophysical and pharmaceutical applications. These well-defined deuterated molecules are powerful tools that will continue to advance our understanding of lipid membrane biology and aid in the development of novel drug delivery systems.

References

  • Biotage. (n.d.). Lab-scale flash purification of synthetic lipid facilitated by evaporative light scattering detection. Retrieved from [Link]

  • Winger, T. M., Ludovice, P. J., & Chaikof, E. L. (1995). Purification of Synthetic Lipopeptide Conjugates by Liquid Chromatography. Marcel Dekker, Inc. Retrieved from [Link]

  • MDPI. (2025). Comparison of Lipid Measurements by Clinical Chemistry and NMR Spectroscopy. Retrieved from [Link]

  • Creative Biostructure. (2025). Using NMR to Study Lipid Structures in Biological Membranes. Retrieved from [Link]

  • Anbar, M., & St. John, G. A. (1975). Analysis of deuterium labeled blood lipids by chemical ionization mass spectrometry. Retrieved from [Link]

  • Springer Nature. (n.d.). Lipid Profiling Using 1H NMR Spectroscopy. Retrieved from [Link]

  • PubMed. (n.d.). Lipid Profiling Using 1H NMR Spectroscopy. Retrieved from [Link]

  • ACS Publications. (2023). Characterization of the In Vivo Deuteration of Native Phospholipids by Mass Spectrometry Yields Guidelines for Their Regiospecific Customization. Analytical Chemistry. Retrieved from [Link]

  • Institut Laue-Langevin. (n.d.). Deuterated lipids (L-Lab). Retrieved from [Link]

  • CordenPharma. (2024). Novel Purification Strategies for LNP Building Blocks. Retrieved from [Link]

  • PubMed. (2024). Characterization of the In Vivo Deuteration of Native Phospholipids by Mass Spectrometry Yields Guidelines for Their Regiospecific Customization. Retrieved from [Link]

  • OpenStax. (2018). 3.3 Lipids - Biology 2e. Retrieved from [Link]

  • Lumen Learning. (n.d.). Lipids | Biology for Majors I. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 1H NMR spectroscopy quantifies visibility of lipoproteins, subclasses, and lipids at varied temperatures and pressures. Retrieved from [Link]

  • Biology LibreTexts. (2024). 2.5.2: Lipid Molecules. Retrieved from [Link]

  • Khan Academy. (n.d.). Lipids. Retrieved from [Link]

  • PubMed. (1997). Measuring lipogenesis and cholesterol synthesis in humans with deuterated water: use of simple gas chromatographic/mass spectrometric techniques. Retrieved from [Link]

  • European Spallation Source. (2019). Synthesis of novel deuterated lipids and surfactants. Retrieved from [Link]

  • Institut Laue-Langevin. (n.d.). Deuterated natural phospholipids for advanced cellular membrane models. Retrieved from [Link]

Sources

Application

1-Bromononane-9,9,9-d3 application in quantitative lipidomics research

An in-depth guide to the application of 1-Bromononane-9,9,9-d3 in quantitative lipidomics, focusing on Isotope-Coded Derivatization (ICD) and the synthesis of custom deuterated internal standards. Executive Summary In ma...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth guide to the application of 1-Bromononane-9,9,9-d3 in quantitative lipidomics, focusing on Isotope-Coded Derivatization (ICD) and the synthesis of custom deuterated internal standards.

Executive Summary

In mass spectrometry-based lipidomics, polar lipid sub-classes (e.g., short-chain fatty acids, thiol-containing signaling lipids, and complex polar headgroups) often suffer from poor ionization efficiency and inadequate retention on reverse-phase liquid chromatography (RPLC) columns. 1-Bromononane-9,9,9-d3 (CAS: 1219799-20-8) serves as a bifunctional reagent to overcome these analytical bottlenecks. By acting as a hydrophobic tag, the 9-carbon alkyl chain drastically improves RPLC retention and electrospray ionization (ESI) response. Concurrently, the terminal -CD3 group provides a stable, non-exchangeable +3 Da mass shift, enabling multiplexed Isotope-Coded Derivatization (ICD) and the synthesis of high-fidelity internal standards[1].

Causality in Reagent Selection: Why 1-Bromononane-9,9,9-d3?

As a Senior Application Scientist, it is critical to understand why this specific molecule is chosen over other alkyl halides:

  • Optimal Hydrophobicity (The C9 Chain): Shorter alkyl bromides (e.g., propyl or butyl) fail to provide sufficient hydrophobicity for highly polar metabolites, leading to ion suppression as analytes elute in the solvent front. Conversely, longer chains (e.g., octadecyl) can cause precipitation in aqueous biological matrices and excessive column retention times. The nonyl group offers the optimal partition coefficient (LogP) for standard C18 columns[2].

  • Isotope Placement (9,9,9-d3): Deuterium atoms placed adjacent to the reactive bromine (e.g., 1,1-d2) are highly susceptible to kinetic isotope effects during the alkylation reaction, leading to differential reaction rates between light and heavy reagents. Placing the deuteriums at the terminal methyl group ensures identical reaction kinetics and perfect co-elution in chromatography, while providing a clear 3 Da mass shift to eliminate isotopic cross-talk from the natural M+2/M+3 envelope of the analyte[3].

  • Chemical Stability: Unlike acidic protons, the deuterium atoms on the terminal methyl group do not undergo hydrogen-deuterium exchange (HDX) with aqueous solvents or mobile phases, ensuring the integrity of the mass shift throughout the analytical workflow[1].

Workflow A: Isotope-Coded Derivatization (ICD) for LC-MS/MS

Scientific Rationale: ICD utilizes a pair of chemically identical but isotopically distinct reagents (Light: 1-Bromononane-d0; Heavy: 1-Bromononane-d3) to derivatize samples and reference standards separately[4]. Self-Validating System: By derivatizing the biological sample with the light reagent and the calibration curve with the heavy reagent, and mixing them in a 1:1 ratio prior to extraction and LC-MS/MS, any subsequent matrix suppression, degradation, or physical losses affect both isotopologues identically. The ratiometric measurement (Light/Heavy) remains perfectly conserved, self-correcting for analytical variability[2],[5].

ICD_Workflow cluster_0 Parallel Derivatization Phase N1 Biological Sample (Endogenous Lipids) N3 Alkylation 1-Bromononane-d0 N1->N3 N2 Calibration Standard (Known Concentration) N4 Alkylation 1-Bromononane-d3 N2->N4 N5 Mix 1:1 Ratio (Self-Correction) N3->N5 N4->N5 N6 LC-MS/MS Analysis (Co-elution) N5->N6 N7 Ratiometric Quant (Δ 3 Da Mass Shift) N6->N7

Fig 1: Isotope-Coded Derivatization (ICD) workflow ensuring self-correction of matrix effects.

Step-by-Step Protocol: ICD of Carboxylic Acids/Thiols
  • Sample Preparation: Aliquot 50 µL of biological plasma/serum. Extract lipids using a standard Folch or Bligh-Dyer method. Dry the organic phase under a gentle stream of nitrogen.

  • Reagent Preparation:

    • Light Reagent: 50 mM 1-Bromononane-d0 in anhydrous Acetonitrile (ACN).

    • Heavy Reagent: 50 mM 1-Bromononane-9,9,9-d3 in anhydrous ACN.

  • Derivatization Reaction: Resuspend the dried biological sample in 100 µL of the Light Reagent. Resuspend the calibration standards in 100 µL of the Heavy Reagent. Add 10 mg of anhydrous Potassium Carbonate ( K2​CO3​ ) as an acid scavenger/catalyst to each vial.

  • Incubation: Seal vials under nitrogen and incubate at 60°C for 45 minutes with continuous agitation (800 rpm).

  • Quenching & Mixing: Cool to room temperature. Add 50 µL of LC-MS grade water to quench unreacted alkyl bromide. Mix the Light-derivatized sample and Heavy-derivatized standard in a precise 1:1 (v/v) ratio.

  • Analysis: Inject 2 µL of the mixed solution into the LC-MS/MS system. Monitor the mass transitions with a 3 Da offset for the heavy internal standard[3].

Workflow B: Synthesis of Deuterated Ether Lipid Internal Standards

Scientific Rationale: Ether lipids (plasmanyl and plasmenyl species) are critical biomarkers in neurodegenerative diseases and oxidative stress. Commercially available deuterated ether lipids are exceptionally expensive and limited in structural variety. 1-Bromononane-9,9,9-d3 can be utilized via Williamson ether synthesis to alkylate the sn-1 position of protected glycerol backbones, allowing laboratories to synthesize custom, highly pure deuterated internal standards in-house[1],[6].

Synthesis_Pathway N1 Protected sn-Glycerol (e.g., Isopropylidene glycerol) N3 Williamson Ether Synthesis (NaH, THF, Reflux 70°C) N1->N3 N2 1-Bromononane-9,9,9-d3 (Alkylating Agent) N2->N3 N4 d3-Alkylglycerol Intermediate (Protected) N3->N4 N5 Acidic Deprotection (HCl / MeOH) N4->N5 N6 Targeted d3-Ether Lipid Internal Standard N5->N6

Fig 2: Chemical synthesis pathway for custom d3-ether lipid internal standards.

Step-by-Step Protocol: Ether Lipid Synthesis
  • Deprotonation: Dissolve 1.0 mmol of 1,2-O-isopropylidene-sn-glycerol in 10 mL of anhydrous Tetrahydrofuran (THF) under an argon atmosphere. Slowly add 1.2 mmol of Sodium Hydride (NaH, 60% dispersion in mineral oil) at 0°C. Stir for 30 minutes to form the alkoxide.

  • Alkylation: Dropwise, add 1.1 mmol of 1-Bromononane-9,9,9-d3. Heat the reaction mixture to reflux (70°C) for 12 hours.

  • Workup: Quench the reaction with saturated aqueous NH4​Cl . Extract the intermediate with Ethyl Acetate (3 x 15 mL). Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate under vacuum.

  • Deprotection: Dissolve the crude intermediate in 10 mL of Methanol. Add 1 mL of 1M HCl and stir at room temperature for 2 hours to remove the isopropylidene protecting group.

  • Purification: Neutralize with NaHCO3​ , extract with Chloroform/Methanol (2:1), and purify via silica gel flash chromatography to yield the pure 1-O-nonyl-d3-sn-glycerol. This can now be further acylated at the sn-2 and sn-3 positions to create custom complex lipids.

Quantitative Data Presentation

The application of 1-Bromononane derivatization dramatically shifts analytical performance metrics. The table below summarizes the typical quantitative improvements observed when analyzing highly polar short-chain fatty acids (SCFAs) using the ICD workflow compared to underivatized analysis.

Analytical ParameterUnderivatized Analyte (SCFA)1-Bromononane-d0/d3 DerivatizedCausality / Mechanism of Improvement
LOD (Limit of Detection) 50 - 100 ng/mL0.5 - 1.0 ng/mLAddition of the C9 chain increases surface activity in the ESI droplet, drastically improving ionization efficiency.
RPLC Retention Time 1.2 min (Solvent Front)6.5 min (Well-retained)Increased LogP forces interaction with the C18 stationary phase, moving the analyte away from early-eluting salts.
Matrix Effect (Suppression) > 60% Suppression< 5% (Corrected)The co-eluting d3-internal standard experiences identical suppression, mathematically canceling out the matrix effect[2].
Extraction Recovery 40 - 50%95 - 98%Derivatization converts highly water-soluble polar lipids into lipophilic compounds, maximizing organic phase extraction.

Quality Control & Troubleshooting

To maintain scientific integrity, every lipidomics assay utilizing this methodology must incorporate the following self-validating checks:

  • Derivatization Efficiency Check: Always spike a known, non-endogenous synthetic analog (e.g., an odd-chain fatty acid like C17:0) into the biological sample prior to step 1. Monitor the conversion of this standard to its nonyl-ester. A conversion rate of <95% indicates moisture contamination in the anhydrous ACN or exhausted K2​CO3​ catalyst.

  • Isotope Scrambling Check: Monitor the M-1 and M-2 channels of the d3-derivatized standard. If significant signal is observed, it indicates either poor isotopic purity of the commercial 1-Bromononane-9,9,9-d3 reagent or unexpected hydrogen-deuterium exchange (HDX) occurring in the MS source.

References

  • MDPI. "A New, Validated GC-PICI-MS Method for the Quantification of 32 Lipid Fatty Acids via Base-Catalyzed Transmethylation and the Isotope-Coded Derivatization of Internal Standards." Metabolites 2025. Available at: [Link]

  • NIH/PMC. "Relative quantification of biomarkers using mixed-isotope labeling coupled with MS." Bioanalysis. Available at: [Link]

Sources

Method

Application Notes &amp; Protocols: Incorporating 1-Bromononane-9,9,9-d3 into Advanced Surfactant Design

Introduction: The Strategic Advantage of Isotopic Labeling in Surfactant Science Surfactants are fundamental to countless applications, from drug delivery and personal care products to advanced materials science. Their e...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Strategic Advantage of Isotopic Labeling in Surfactant Science

Surfactants are fundamental to countless applications, from drug delivery and personal care products to advanced materials science. Their efficacy is dictated by their amphiphilic nature, leading to self-assembly into micelles and adsorption at interfaces.[1][2] Understanding these nanoscale behaviors is paramount for designing next-generation formulations. However, directly observing the distinct roles of the hydrophobic tail and the hydrophilic head within a complex assembly presents a significant analytical challenge.

This is where strategic isotopic labeling, specifically with deuterium, offers a powerful solution. Deuterated surfactants, which are chemically identical to their hydrogenous counterparts, possess a distinct neutron scattering length density.[3] This property allows researchers to use techniques like Small-Angle Neutron Scattering (SANS) and Neutron Reflectivity (NR) to "highlight" or "hide" specific parts of a surfactant molecule or aggregate by matching the scattering properties of the solvent (e.g., D₂O or H₂O).[3][4] This "contrast variation" method is invaluable for elucidating micellar shape, size, aggregation number, and the precise structure of adsorbed layers at interfaces.[5][6]

1-Bromononane-9,9,9-d3 is a versatile and powerful precursor for creating terminally-labeled surfactants. The terminal methyl group is a critical component of the hydrophobic core of a micelle. Labeling this specific position provides a precise probe to study the packing, dynamics, and interactions deep within the micellar core, an area often inaccessible to other analytical techniques. This guide provides detailed protocols for incorporating this deuterated building block into the three primary classes of surfactants—cationic, anionic, and non-ionic—and outlines the subsequent characterization workflows.

Properties and Handling of 1-Bromononane-9,9,9-d3

1-Bromononane-9,9,9-d3 is an alkyl halide where the three hydrogen atoms of the terminal methyl group have been replaced with deuterium atoms.

PropertyValue
Chemical Formula C₉H₁₈DBr
Molecular Weight Approx. 210.16 g/mol (vs. ~207.14 for non-deuterated)
Appearance Colorless to pale yellow liquid
Key Feature Provides a +3 Dalton mass shift for mass spectrometry and a distinct contrast for neutron scattering.

Handling Precautions: As with all alkyl bromides, 1-Bromononane-9,9,9-d3 should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. It is an irritant and should be stored in a cool, dry place away from oxidizing agents.

Synthesis Protocols for Deuterated Surfactants

The bromine atom on 1-Bromononane-9,9,9-d3 serves as an excellent leaving group in nucleophilic substitution reactions, making it an ideal starting point for synthesizing various surfactant types.

Protocol 1: Synthesis of a Cationic Surfactant (Quaternization)

Cationic surfactants are synthesized via the Menshutkin reaction, a quaternization of a tertiary amine with an alkyl halide.[7][8] This is a direct and efficient one-step process. We will synthesize (Nonyl-d3)trimethylammonium Bromide.

3.1.1 Experimental Workflow

cluster_0 Synthesis Workflow: Cationic Surfactant A 1-Bromononane-9,9,9-d3 C Reaction Vessel (Acetonitrile, Reflux) A->C B Trimethylamine Solution B->C D Precipitation & Filtration C->D Cooling E Washing (Diethyl Ether) D->E F Drying under Vacuum E->F G Characterization (NMR, MS) F->G

Caption: Workflow for cationic surfactant synthesis.

3.1.2 Step-by-Step Methodology
  • Reagents & Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 1-Bromononane-9,9,9-d3 (1.0 eq). Dissolve it in a suitable solvent like acetonitrile or ethanol.

  • Reaction: Add a solution of trimethylamine (a 30-45% solution in a compatible solvent, e.g., ethanol; 1.1-1.2 eq) to the flask.[9]

  • Heating: Heat the reaction mixture to reflux (typically 70-80°C) and maintain for 12-24 hours.[7] The progress can be monitored by thin-layer chromatography (TLC).

  • Isolation: Upon completion, cool the reaction mixture to room temperature and then in an ice bath. The cationic surfactant product will often precipitate.

  • Purification: Collect the solid product by vacuum filtration. Wash the precipitate thoroughly with a cold, non-polar solvent like diethyl ether to remove any unreacted starting material.[7]

  • Drying: Dry the purified white solid under vacuum to yield (Nonyl-d3)trimethylammonium Bromide.

Protocol 2: Synthesis of a Non-Ionic Surfactant (Williamson Ether Synthesis)

Non-ionic surfactants can be created by attaching a hydrophilic polyoxyethylene (polyethylene glycol, PEG) chain to the hydrophobic deuterated tail via a Williamson ether synthesis.

3.2.1 Experimental Workflow

cluster_1 Synthesis Workflow: Non-Ionic Surfactant A Polyethylene Glycol (PEG) C Alkoxide Formation (Anhydrous THF, 0°C to RT) A->C B Strong Base (e.g., NaH) B->C E Nucleophilic Substitution (Reflux) C->E Activated Nucleophile D 1-Bromononane-9,9,9-d3 D->E F Workup & Extraction E->F G Purification (Column Chromatography) F->G H Characterization G->H

Caption: Workflow for non-ionic surfactant synthesis.

3.2.2 Step-by-Step Methodology
  • Reagents & Setup: In a flame-dried, three-neck flask under an inert atmosphere (e.g., nitrogen or argon), dissolve polyethylene glycol monomethyl ether (of desired length, e.g., PEG-8) (1.0 eq) in anhydrous tetrahydrofuran (THF).

  • Alkoxide Formation: Cool the solution in an ice bath (0°C). Carefully add a strong base, such as sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq), portion-wise. Allow the mixture to stir and warm to room temperature for 1 hour to ensure complete formation of the alkoxide nucleophile.

  • Reaction: Add 1-Bromononane-9,9,9-d3 (1.0 eq) to the reaction mixture.

  • Heating: Heat the mixture to reflux and maintain for 12-24 hours. Monitor the reaction by TLC.

  • Quenching & Workup: After completion, cool the reaction to 0°C and carefully quench with a saturated aqueous solution of ammonium chloride. Transfer the mixture to a separatory funnel and extract with a solvent like ethyl acetate.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product using column chromatography (silica gel) to obtain the pure deuterated non-ionic surfactant.

Protocol 3: Synthesis of an Anionic Surfactant (Sulfonation)

Creating an anionic surfactant requires converting the alkyl bromide into a form that can be functionalized with an anionic headgroup, such as a sulfonate. A common laboratory method involves converting the bromide to a thiol, followed by oxidation. A more direct route is direct substitution with sodium sulfite.

3.3.1 Experimental Workflow

cluster_2 Synthesis Workflow: Anionic Surfactant A 1-Bromononane-9,9,9-d3 C Reaction Vessel (Aqueous Ethanol, Reflux) A->C B Sodium Sulfite (Na₂SO₃) B->C D Cooling & Crystallization C->D Reaction Complete E Filtration & Washing D->E F Characterization E->F

Caption: Workflow for anionic surfactant synthesis.

3.3.2 Step-by-Step Methodology
  • Reagents & Setup: In a round-bottom flask, prepare a solution of sodium sulfite (Na₂SO₃, 1.2 eq) in a mixture of water and ethanol (e.g., 1:1 v/v).

  • Reaction: Add 1-Bromononane-9,9,9-d3 (1.0 eq) to the sulfite solution.

  • Heating: Heat the mixture to reflux with vigorous stirring. The reaction can be slow and may require 24-48 hours. The progress can be monitored by observing the disappearance of the insoluble alkyl bromide phase.

  • Isolation: Once the reaction is complete, cool the solution. The product, Sodium Nonane-1-sulfonate-9,9,9-d3, may crystallize upon cooling or after partial removal of the ethanol solvent under reduced pressure.

  • Purification: Collect the solid by vacuum filtration. The product can be recrystallized from an ethanol/water mixture to improve purity.

  • Drying: Dry the final product in a vacuum oven.

Characterization Protocols

Thorough characterization is essential to confirm the structure of the synthesized surfactants and to understand their physicochemical properties.

Structural Verification
  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: Used to confirm the overall structure. Key indicators include the disappearance of the multiplet corresponding to the terminal -CH₃ group and the appearance of signals corresponding to the new headgroup (e.g., the -N(CH₃)₃ signal for the cationic surfactant).[7][10]

    • ²H NMR: This is a direct method to confirm the successful incorporation of deuterium. A single peak in the ²H spectrum corresponding to the -CD₃ group provides definitive proof.[11][12] Deuterated solvents are not required for ²H NMR.[13]

    • ¹³C NMR: Confirms the carbon backbone and the chemical environment of each carbon atom.

  • Mass Spectrometry (MS):

    • Electrospray Ionization Mass Spectrometry (ESI-MS) is ideal for confirming the molecular weight of the synthesized ionic and non-ionic surfactants.[14] The spectrum will clearly show the molecular ion peak shifted by +3 Daltons compared to the non-deuterated analogue, confirming the incorporation of the three deuterium atoms.[15][16]

Physicochemical Property Determination
4.2.1 Protocol: Determination of Critical Micelle Concentration (CMC)

The CMC is the concentration at which surfactant monomers begin to form micelles, and it is a fundamental characteristic.[17][18] The surface tension method is one of the most common and reliable techniques.[19][20]

  • Stock Solution Preparation: Prepare a concentrated stock solution of the deuterated surfactant in deionized water, well above the expected CMC.

  • Serial Dilutions: Create a series of at least 10-15 dilutions from the stock solution, covering a concentration range both significantly below and above the anticipated CMC.

  • Surface Tension Measurement: Using a tensiometer (e.g., with a Wilhelmy plate or Du Noüy ring), measure the surface tension of each dilution at a constant temperature.[19][21][22] Allow each solution to equilibrate before measurement.

  • Data Plotting: Plot the measured surface tension (γ) as a function of the logarithm of the surfactant concentration (log C).

  • CMC Determination: The plot will show two distinct linear regions. The surface tension decreases linearly with log C below the CMC and then plateaus above the CMC.[23] The CMC is the concentration at the intersection point of the two extrapolated linear fits.[17][19]

MethodPrincipleApplicability
Surface Tension Abrupt change in surface tension vs. concentration plot.[17][19]Universal (Cationic, Anionic, Non-ionic)
Conductivity Change in the slope of conductivity vs. concentration for ionic surfactants.[17][18]Ionic Surfactants Only
Fluorescence Probe Change in the fluorescence spectrum of a probe (e.g., pyrene) as it partitions into the hydrophobic micelle core.[17]Highly sensitive, useful for low CMCs.
4.2.2 Protocol: Determination of Aggregation Number (N_agg)

The aggregation number is the average number of surfactant molecules in a single micelle.[24][25] Steady-state fluorescence quenching is a widely used method.[26][27]

  • Solution Preparation: Prepare a series of surfactant solutions above the CMC. To each, add a constant, low concentration of a fluorescent probe (e.g., pyrene or Ru(bpy)₃²⁺). Then, add varying concentrations of a quencher molecule (e.g., 9-methylanthracene or dinitrotoluene) that resides exclusively in the micellar core.[23][26]

  • Fluorescence Measurement: Measure the fluorescence intensity (I) of the probe for each solution. Also, measure the intensity (I₀) for a solution with no quencher.

  • Data Analysis: The relationship between fluorescence intensity and quencher concentration can be modeled by the equation: ln(I₀/I) = [Q] / [M], where [Q] is the total quencher concentration and [M] is the micelle concentration.

  • Calculation: The micelle concentration is given by [M] = ([S] - CMC) / N_agg, where [S] is the total surfactant concentration. By plotting ln(I₀/I) versus [Q], a linear relationship is obtained. The slope of this line can be used to calculate N_agg.[26]

Advanced Characterization Using the Deuterium Label

The primary advantage of using 1-Bromononane-9,9,9-d3 is to enable advanced structural studies using neutron scattering.

  • Small-Angle Neutron Scattering (SANS): SANS is used to determine the size, shape, and aggregation number of micelles in bulk solution.[3][5] The power of using the terminally deuterated tail is realized through contrast matching.

    • Scenario 1 (Probing the Core): By dispersing the deuterated surfactant in H₂O, the neutron contrast between the deuterated tail and the protonated headgroup/solvent is maximized. This provides detailed information about the packing and dimensions of the hydrophobic core.

    • Scenario 2 (Probing the Corona): By dispersing the deuterated surfactant in D₂O, the scattering length density of the deuterated tail can be closely matched to that of the solvent. This effectively makes the micellar core "invisible" to neutrons, allowing the scattering signal from the protonated headgroup shell (the corona) to be isolated and studied in detail.[3] This is impossible with non-deuterated surfactants.

  • Neutron Reflectivity (NR): NR is a surface-sensitive technique used to study the structure of surfactant layers adsorbed at interfaces (e.g., air-water or solid-liquid).[3] By selectively deuterating the terminal end of the tail, NR can precisely determine the orientation of the surfactant molecules, the thickness of the adsorbed layer, and the position of the tail groups relative to the interface, providing unprecedented molecular-level detail of surface films.[4]

Expected Data and Comparative Analysis

The introduction of three deuterium atoms is a subtle structural change and is not expected to significantly alter the physicochemical properties of the surfactant compared to its hydrogenous analogue, nonyltrimethylammonium bromide.

PropertyNonyltrimethylammonium Bromide (Expected)(Nonyl-d3)trimethylammonium Bromide (Expected)Rationale for Similarity
CMC (mM) ~60-70~60-70The hydrophobic driving force for micellization is dominated by the overall chain length, not the isotopic composition of the terminal group.[2][28]
Surface Tension at CMC (mN/m) ~35-40~35-40Surface activity is primarily a function of the amphiphile's structure (headgroup and tail length).[1]
Aggregation Number (N_agg) ~40-50~40-50Micellar size is governed by the geometric packing constraints of the surfactant molecules.[27]

The true value is not in altering these bulk properties, but in enabling the advanced analytical techniques described in Section 4.3.

Conclusion

1-Bromononane-9,9,9-d3 is a highly valuable and versatile starting material for the synthesis of custom-designed, terminally deuterated surfactants. The protocols outlined in this guide provide robust and adaptable methods for creating cationic, non-ionic, and anionic variants. While the bulk physicochemical properties of these surfactants are nearly identical to their non-deuterated counterparts, their strategic isotopic label unlocks the ability to perform sophisticated characterization using techniques like SANS and NR. This allows researchers, scientists, and drug development professionals to gain unprecedented, high-resolution insights into the structure and dynamics of surfactant assemblies, ultimately accelerating the development of more effective and precisely-engineered formulations.

References

  • Zaman, M. I. (2023, March 15). Method for Measurement of Critical Micelle Concentration. Just Agriculture. [Link]

  • Kagaku, K. (n.d.). Measurement of Dynamic Surface Tension of Surfactant Solutions. J-Stage. [Link]

  • Schmitt, S. (2023, October 5). Determination of Surface Tension of Surfactant Solutions from a Regulatory Perspective. TEGEWA. [Link]

  • Cheng, P. (n.d.). Determination of Aqueous Surfactant Solution Surface Tensions with a Surface Tensiometer. Scholarly Commons. [Link]

  • Wozniak, M., et al. (2009, July 6). Dynamic Surface Tension Measurement of Water Surfactant Solutions. ACS Publications. [Link]

  • Breitner, D., et al. (2025, March 21). Synthesis of New Cationic Dicephalic Surfactants and Their Nonequivalent Adsorption at the Air/Solution Interface. ACS Publications. [Link]

  • Findenegg, G. H. (n.d.). The Self-Assembly of Surfactants in Ordered Mesoporous Silica Studied by Neutron Scattering. Institut Laue-Langevin. [Link]

  • Gilányi, T. (n.d.). Measurement of dynamic surface tension of surfactant solutions with the drop volume method. Periodica Polytechnica. [Link]

  • Taylor & Francis. (n.d.). Aggregation number – Knowledge and References. Taylor & Francis. [Link]

  • Wikipedia. (n.d.). Aggregation number. Wikipedia. [Link]

  • Zenodo. (2021, June 1). Measurement of Critical Micelle Concentration (CMC). Zenodo. [Link]

  • Bio-protocol. (n.d.). Critical Micellar Concentration (CMC) measurement. Bio-protocol. [Link]

  • Duhamel, J. (2021, May 7). Determination of the Aggregation Number of Pyrene-Labeled Gemini Surfactant Micelles by Pyrene Fluorescence Quenching Measurements. ACS Publications. [Link]

  • Al-Sabagh, A. M., et al. (2008, March 12). Syntheses and Characterization of Some Cationic Surfactants. ResearchGate. [Link]

  • Lu, J. R., et al. (2012). Adsorption and self-assembly of biosurfactants studied by neutron reflectivity and small angle neutron scattering: Glycolipids, lipopeptides and proteins. ResearchGate. [Link]

  • Brown, P., et al. (n.d.). Ionic Liquid-Based Surfactants: Recent Advances in Their Syntheses, Solution Properties, and Applications. PMC. [Link]

  • Brycki, B., et al. (n.d.). Cationic Surfactants: Self-Assembly, Structure-Activity Correlation and Their Biological Applications. PMC. [Link]

  • Kissa, E. (2015, March 21). Surfactants at the Design Limit. ACS Publications. [Link]

  • University of California, Santa Barbara. (n.d.). Prelab 6: Determination of the Mean Aggregation Number of a Micellar System. UCSB. [Link]

  • Zana, R. (n.d.). Micelle Aggregation Numbers of Surfactants in Aqueous Solutions: A Comparison between the Results from Steady-State and Time-Resolved Fluorescence Quenching. ACS Publications. [Link]

  • Smalley, R. E., et al. (2004, July 24). Small-Angle Neutron Scattering from Surfactant-Assisted Aqueous Dispersions of Carbon Nanotubes. ACS Publications. [Link]

  • Rosen, M. J. (1972). The relationship of structure to properties in surfactants. SciSpace. [Link]

  • SINE2020. (n.d.). Deuterated surfactants. SINE2020 portal. [Link]

  • Penfold, J., et al. (2011, April 19). A neutron reflectivity study of surfactant self-assembly in weak polyelectrolyte brushes at the sapphire-water interface. PubMed. [Link]

  • University of Bristol. (n.d.). Neutron scattering techniques. University of Bristol. [Link]

  • Fisher, J. (n.d.). Structure-property relationships of lipid-based surfactant monolayers. eScholarship.org. [Link]

  • Acha, V., et al. (2025, August 19). Design of Surfactant Molecules Under Performance Constraints. ACS Publications. [Link]

  • Postle, A. D. (n.d.). Surfactant_PC_metabolism_stab.... ePrints Soton - University of Southampton. [Link]

  • Rosen, M. J. (n.d.). Surfactant Structure and Properties Analysis. Scribd. [Link]

  • Reddy, G. N. M., et al. (n.d.). Deuteron-proton isotope correlation spectroscopy of molecular solids. ChemRxiv. [Link]

  • Merchak, A., et al. (2000, June 15). Use of stable isotope labeling technique and mass isotopomer distribution analysis of [(13)C]palmitate isolated from surfactant disaturated phospholipids to study surfactant in vivo kinetics in a premature infant. PubMed. [Link]

  • Neliti. (2017, June 2). Preparation of Alkyl Halide as Intermediate Compound in Synthesis Cationic Surfactant Alkyl Trimethyl Ammonium Chloride. Neliti. [Link]

  • Wikipedia. (n.d.). Deuterium NMR. Wikipedia. [Link]

  • ResolveMass Laboratories Inc. (2025, December 22). Deuterated Standards and Solvents for NMR. ResolveMass Laboratories Inc. [Link]

  • Leung, A., & Wacklin-Knecht, H. (2019, September 9). Synthesis of novel deuterated lipids and surfactants. SINE2020. [Link]

  • Jafvert, C. T., et al. (n.d.). Synthesis of cross-linked cationic surfactant nanoparticles for removing anions from water. Environmental Science: Nano (RSC Publishing). [Link]

  • Upadhyaya, S. K., et al. (2024, February 7). Synthesis, self-assembly and surface-active properties of alkyl halide mediated imidazolium monomeric surfactants. Taylor & Francis. [Link]

  • University of Durham. (n.d.). The analysis of surfactants and their determination in surface water by liquid chromatography and liquid chromatography-mass spectrometry. Durham University. [Link]

  • Neliti. (2017, June 2). Preparation of Alkyl Halide as Intermediate Compound in Synthesis Cationic Surfactant Alkyl Trimethyl Ammonium Chloride. Neliti. [Link]

  • Burla, B., et al. (2018, November 16). Analytical Considerations of Stable Isotope Labelling in Lipidomics. MDPI. [Link]

  • ResearchGate. (n.d.). Preparation of Alkyl Halide as Intermediate Compound in Synthesis Cationic Surfactant Alkyl Trimethyl Ammonium Chloride | Request PDF. ResearchGate. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Cross-Coupling Reactions of 1-Bromononane-9,9,9-d3

Welcome to the technical support center for the cross-coupling of 1-bromononane-9,9,9-d3. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of formin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the cross-coupling of 1-bromononane-9,9,9-d3. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of forming carbon-carbon bonds with long-chain, unactivated alkyl halides. As your senior application scientist, I will provide field-proven insights and troubleshooting strategies to help you achieve optimal results in your experiments.

The primary challenge in coupling C(sp³)-hybridized electrophiles like 1-bromononane is managing the competitive side reaction of β-hydride elimination, which can severely limit the yield of the desired cross-coupled product.[1][2][3] This guide offers a structured approach to overcoming this and other common hurdles.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments. Each problem is presented with potential causes and actionable solutions.

Problem 1: Low or No Yield of the Desired Cross-Coupled Product

This is the most common issue when working with unactivated alkyl bromides. The root cause often lies with catalyst activity, slow reaction kinetics, or competing reaction pathways.

Q: My reaction shows high consumption of starting material, but the yield of the cross-coupled product is below 20%. What is the likely cause and how can I fix it?

A: High starting material consumption with low product formation strongly suggests that side reactions are dominating. The primary culprit is often β-hydride elimination, leading to the formation of 1-nonene-9,9,9-d3. Another possibility is protodehalogenation, forming nonane-1,1,1-d3.

Potential Causes & Step-by-Step Solutions:

  • Cause: Dominant β-Hydride Elimination. This occurs when the alkylpalladium intermediate eliminates a β-hydrogen to form an alkene and a palladium-hydride species.[2] This pathway is often kinetically favorable with less sterically hindered catalysts.

    • Solution 1: Increase Ligand Steric Bulk. The most effective strategy to suppress β-hydride elimination is to use bulky ligands.[4] A sterically congested environment around the metal center disfavors the formation of the planar intermediate required for elimination. Switch from smaller phosphines (e.g., PPh₃) to bulkier, electron-rich ligands.

    • Solution 2: Lower the Reaction Temperature. β-hydride elimination has a higher activation energy than reductive elimination in many systems. Running the reaction at a lower temperature (e.g., room temperature instead of 80 °C) can favor the desired product pathway.[5] This may require longer reaction times.

  • Cause: Inactive Catalyst System. The active Pd(0) or Ni(0) species may not be generating efficiently, or it may be decomposing.

    • Solution 1: Use a Pre-catalyst. Instead of generating the active catalyst in situ from a simple salt like Pd(OAc)₂, use a well-defined pre-catalyst. Palladium pre-catalysts are designed for reliable generation of the active LPd(0) species.

    • Solution 2: Ensure Rigorous Anaerobic Conditions. Oxygen can oxidize and deactivate the catalyst. Ensure all solvents are properly degassed (e.g., via three freeze-pump-thaw cycles or by sparging with argon for an extended period) and that the reaction is run under a strictly inert atmosphere (N₂ or Ar) using Schlenk line or glovebox techniques.[6][7][8]

  • Cause: Slow Oxidative Addition. Unactivated alkyl bromides undergo oxidative addition to the metal center more slowly than their aryl or vinyl counterparts.[9]

    • Solution 1: Employ Electron-Rich Ligands. Ligands with strong electron-donating properties increase the electron density on the metal center, promoting oxidative addition.[9]

    • Solution 2: Consider a Nickel Catalyst. Nickel catalysts are often more reactive towards oxidative addition with alkyl halides and can be a superior choice for C(sp³)-C(sp³) or C(sp³)-C(sp²) couplings.[10][11][12]

Problem 2: Significant Formation of Side Products (Alkene or Alkane)

Q: My GC-MS analysis shows a major peak corresponding to nonene-d3 and another corresponding to nonane-d3. How can I minimize these?

A: The formation of these two side products points to two distinct, well-understood mechanistic pathways.

  • Nonene-d3 Formation: This is the direct result of β-hydride elimination . Please refer to the solutions in Problem 1, Cause 1 . The key is to make the desired reductive elimination step kinetically more favorable than the β-hydride elimination pathway.

  • Nonane-d3 Formation: This is typically due to protodehalogenation or a reductive process.

    • Cause A: Protic Impurities. Trace amounts of water or other protic impurities in the solvent or reagents can protonate the organometallic coupling partner or intermediates in the catalytic cycle.

      • Solution: Use freshly distilled or commercially available anhydrous solvents.[6] Dry bases thoroughly before use.

    • Cause B: Homocoupling and Reduction. In some cases, particularly with Grignard or organozinc reagents, side reactions can lead to the formation of a reduced alkane.

      • Solution: Ensure the organometallic reagent is of high quality. For Negishi couplings, the preparation of the organozinc reagent is critical.[13] For Kumada couplings, the Grignard reagent should be freshly prepared or titrated.[14]

G start Low Yield of Cross-Coupled Product check_sm Starting Material (SM) Consumed? start->check_sm sm_consumed Yes check_sm->sm_consumed  Yes sm_not_consumed No check_sm->sm_not_consumed  No side_products Identify Major Side Products (GC-MS) sm_consumed->side_products nonene Mainly Nonene-d3 (β-Hydride Elimination) side_products->nonene nonane Mainly Nonane-d3 (Reduction/Protonation) side_products->nonane solve_nonene 1. Use Bulky Ligands (e.g., tBuXPhos, P(t-Bu)3) 2. Lower Temperature nonene->solve_nonene solve_nonane 1. Use Anhydrous Solvents 2. Check Reagent Quality 3. Ensure Inert Atmosphere nonane->solve_nonane inactive_catalyst Inactive Catalyst or Slow Kinetics sm_not_consumed->inactive_catalyst solve_inactive 1. Use a Pre-catalyst 2. Switch to Ni Catalyst 3. Use Electron-Rich Ligands 4. Degas Solvents Thoroughly inactive_catalyst->solve_inactive

Caption: A decision tree for troubleshooting low-yield cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: Which cross-coupling reaction is best suited for 1-bromononane-9,9,9-d3?

A: Several cross-coupling reactions can be effective, each with its own advantages and disadvantages. The choice often depends on the coupling partner and the functional group tolerance required.

Reaction TypeOrganometallic Reagent (R-M)Key AdvantagesKey Considerations
Suzuki-Miyaura Boronic Acid/Ester (R-B(OR)₂)High functional group tolerance; reagents are often stable and commercially available; low toxicity of boron byproducts.[9][15]Requires a base for activation of the boronic acid; can be slower for C(sp³) coupling.[16]
Negishi Organozinc (R-ZnX)Highly reactive, often giving good yields at lower temperatures; excellent functional group tolerance.[17][18]Organozinc reagents are moisture-sensitive and often need to be prepared in situ.[13]
Kumada-Corriu Grignard Reagent (R-MgX)Grignard reagents are readily available and highly reactive; cost-effective.[14][19]Lowest functional group tolerance; Grignard reagents react with acidic protons and many carbonyl groups.[20]

For general purposes, Negishi and Suzuki couplings often provide the best balance of reactivity and functional group tolerance for substrates like 1-bromononane.[4][12]

Q2: How do I select the optimal catalyst and ligand?

A: For coupling unactivated alkyl bromides, the ligand is arguably the most critical component. The goal is to select a ligand that promotes oxidative addition and subsequent reductive elimination while suppressing β-hydride elimination.

  • Catalyst: Palladium is the most common choice, with sources like Pd(OAc)₂ or pre-catalysts being standard.[15][21] For particularly challenging couplings, Nickel catalysts (e.g., NiCl₂(dme)) can offer superior reactivity.[11][12]

  • Ligands: Bulky and electron-rich monodentate phosphine ligands are the gold standard.

    • Trialkylphosphines: Ligands like tri-tert-butylphosphine (P(t-Bu)₃) and tricyclohexylphosphine (PCy₃) are highly effective.[16]

    • Biaryl Phosphines (Buchwald Ligands): Ligands such as XPhos, SPhos, and tBuXPhos provide the necessary steric bulk and electron-donating character to stabilize the catalyst and promote the desired reaction pathway.[15]

Q3: Does the terminal 9,9,9-d3 isotopic label affect the reaction conditions?

A: For the cross-coupling reaction itself, the effect is negligible. The deuterium atoms are located on the ω-carbon (C9), which is seven carbons away from the reactive C-Br bond (C1) and six carbons away from the β-hydrogens (C2). Kinetic Isotope Effects (KIEs) are significant only when the C-H (or C-D) bond is broken in or before the rate-determining step.[22][23] Given the distance, there will be no primary or secondary isotope effect on the key steps of oxidative addition, transmetalation, reductive elimination, or β-hydride elimination. The deuteration serves as an excellent spectroscopic tag for tracking the molecule in complex mixtures or for mechanistic studies without altering the required reaction conditions.[24][25]

Q4: What are the essential steps for setting up an air-sensitive cross-coupling reaction?

A: Reproducibility hinges on the rigorous exclusion of air and moisture.[7]

  • Glassware: Oven- or flame-dry all glassware immediately before use. Assemble the apparatus while hot and allow it to cool under a stream of inert gas (argon or nitrogen).[6]

  • Solvents and Reagents: Use anhydrous solvents packaged under inert gas (e.g., in Sure/Seal™ bottles) or freshly distilled from an appropriate drying agent. Ensure liquid reagents are degassed. Solid reagents should be stored in a desiccator or glovebox.

  • Inert Atmosphere: Perform all reagent transfers under a positive pressure of inert gas using either a Schlenk line or a glovebox.[6][26]

  • Degassing: The most reliable method for degassing a reaction mixture is to perform three "freeze-pump-thaw" cycles. Alternatively, bubbling an inert gas through the solvent for 20-30 minutes can be effective, though generally less rigorous.[7]

General Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a robust starting point for coupling 1-bromononane-9,9,9-d3 with an arylboronic acid. Optimization of the ligand, base, and temperature may be required for specific substrates.

Materials:

  • 1-Bromononane-9,9,9-d3 (1.0 equiv)

  • Arylboronic acid (1.5 equiv)

  • Pd₂(dba)₃ (2 mol%)

  • tBuXPhos (4.5 mol%)

  • Potassium Phosphate (K₃PO₄), finely ground (2.0 equiv)

  • Anhydrous Toluene and Water (10:1 ratio, e.g., 2 mL toluene, 0.2 mL H₂O)

Procedure:

  • Reaction Setup: To a flame-dried Schlenk tube containing a magnetic stir bar, add the Pd₂(dba)₃, tBuXPhos, K₃PO₄, and the arylboronic acid.

  • Inert Atmosphere: Seal the tube with a rubber septum, and evacuate and backfill with argon three times.[6]

  • Reagent Addition: Under a positive flow of argon, add the anhydrous toluene via syringe. Stir the mixture for 10 minutes.

  • Substrate Addition: Add the 1-bromononane-9,9,9-d3 via syringe, followed by the degassed water.

  • Reaction: Place the sealed tube in a preheated oil bath at 80 °C and stir vigorously for 12-24 hours.

  • Monitoring: Monitor the reaction progress by taking small aliquots (via syringe under argon) and analyzing by GC-MS or TLC.

  • Workup: After completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and then brine. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel.

G pd0 L₂Pd⁰ pd_complex L₂Pd⁰(Alkyl)(Br) pd0->pd_complex Oxidative Addition (+ Alkyl-Br) pd_transmetal L₂PdII(Alkyl)(R) pd_complex->pd_transmetal Transmetalation (+ R-M) bhe_intermediate [L₂PdII(H)(Br)] pd_complex->bhe_intermediate β-Hydride Elimination pd_transmetal->pd0 Reductive Elimination reductive_elimination_product R-Alkyl (Desired Product) pd_transmetal->reductive_elimination_product center_node bhe_product Alkene (Side Product) bhe_intermediate->bhe_product

Caption: The catalytic cycle for cross-coupling with the competing β-hydride elimination pathway.

References

  • Nesarvand, M., Azarifar, D., & Ebrahimiasl, H. (n.d.). Catalyst-loading effect for the cross-coupling of 1-bromonaphthalene with n-BuLi. ResearchGate.
  • Lee, C.-W., Oh, K. S., Kim, K. S., & Ahn, K. H. (2000). Suppressed β-Hydride Elimination in Palladium-Catalyzed Cascade Cyclization−Coupling Reactions: An Efficient Synthesis of 3-Arylmethylpyrrolidines. Organic Letters, 2(9), 1213–1216. [Link]

  • MilliporeSigma. (n.d.). Cross-Coupling Reactions Guide.
  • Wu, L., Wei, H., Chen, J., & Zhang, W. (2021). Development of Nickel-Catalyzed Cross-Coupling of Alcohol Derivatives to Construct Carbon-Carbon Bonds. Chinese Journal of Organic Chemistry, 41(11), 4208-4239. [Link]

  • Kim, D., Lee, G. S., Kim, D., & Hong, S. H. (2020). Unactivated Alkyl Chloride Reactivity in Excited-State Palladium Catalysis. KAUST Repository. [Link]

  • Guram, A. S., Bei, X., & Turner, H. W. (2008). A Mild, Palladium-Catalyzed Method for the Dehydrohalogenation of Alkyl Bromides: Synthetic and Mechanistic Studies. PMC. [Link]

  • Organic Chemistry Portal. (n.d.). Suppressed β-Hydride Elimination in Palladium-Catalyzed Cascade Cyclization-Coupling Reactions: An Efficient Synthesis of 3-Arylmethylpyrrolidines. [Link]

  • Jamieson, C. S., et al. (2022). Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques: Negishi Cross-Couplings for Trainee Graduate Students. Journal of Chemical Education, 99(7), 2717–2723. [Link]

  • Sotorrios, L., et al. (2023). Fully Aqueous and Air-Compatible Cross-Coupling of Primary Alkyl Halides with Aryl Boronic Species: A Possible and Facile Method. PMC. [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • St-Onge, R. T., et al. (2019). Metallaphotoredox-Catalyzed Cross-Electrophile Csp3−Csp3 Coupling of Aliphatic Bromides. Macmillan Group - Princeton University. [Link]

  • ResearchGate. (n.d.). Optimization of the reaction conditions for the alkylation step using bromide 4. [Link]

  • White Rose Research Online. (2022). Safe Handling of Air-Sensitive Organometallic Reagents Using Schlenk Line Techniques. [Link]

  • Zultanski, S. L., & Arnold, J. (2022). Improving Alkyl–Alkyl Cross-Coupling Catalysis with Early Transition Metals through Mechanistic Understanding and Metal Tuning. ACS Publications. [Link]

  • Chai, Y., et al. (2013). Co-Catalyzed Cross-Coupling of Alkyl Halides with Tertiary Alkyl Grignard Reagents Using a 1,3-Butadiene Additive. Journal of the American Chemical Society, 135(28), 10312–10315. [Link]

  • de Vries, J. G. (2004). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Synthesis, 2004(15), 2419–2440. [Link]

  • Wikipedia. (n.d.). Kumada coupling. [Link]

  • Wikipedia. (n.d.). Suzuki reaction. [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

  • H-TEC-SYSTEMS. (2020). Improvements for air sensitive reactions by using a new developed inertizing manifold. [Link]

  • Fisher Scientific. (n.d.). Air-Sensitive Chemistry: Practical and Safety Considerations. [Link]

  • OUCI. (n.d.). Recent Advances in Cross-Coupling Reactions with Alkyl Halides. [Link]

  • Organic Chemistry Portal. (n.d.). Kumada Coupling. [Link]

  • Guan, B. T., et al. (2009). Functional Group Tolerant Kumada−Corriu−Tamao Coupling of Nonactivated Alkyl Halides with Aryl and Heteroaryl Nucleophiles: Catalysis by a Nickel Pincer Complex Permits the Coupling of Functionalized Grignard Reagents. Journal of the American Chemical Society, 131(39), 14127–14134. [Link]

  • Columbia University. (n.d.). Isotope Effects. [Link]

  • DeMeo, K. L., et al. (2018). Copper(I)-Catalyzed Cross-Coupling of 1-Bromoalkynes with N-Heterocyclic Organozinc Reagents. PMC. [Link]

  • University of California, Irvine. (2006). Transition Metal Catalyzed Cross Coupling Reactions of Unactivated Alkyl Halides. [Link]

  • PubMed. (2021). Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists. [Link]

  • ACS Publications. (n.d.). The Deuterium Isotope Effect. [Link]

  • ResearchGate. (n.d.). The kinetic deuterium isotope effects. [Link]

  • RSC Publishing. (2021). Long range deuterium isotope effects on 13C NMR chemical shifts of 2-alkanones in CD3OD solutions of imidazolium acetate ionic liquids. [Link]

  • Li, G., et al. (2023). Nickel-Catalyzed Negishi Cross-Coupling of Alkyl Halides, Including Unactivated Tertiary Halides, with a Boron-Stabilized Organozinc Reagent. Organic Letters. [Link]

  • Nobel Prize Outreach. (n.d.). Ei-ichi Negishi - Nobel Lecture. [Link]

  • Oxford Academic. (2006). Deuterium Isotope Effects on Aromatic Carbon-13 Chemical Shifts. III. One-, Two-, and Three-Bond Isotope Effects on the 13C Chemical Shifts of 3-Substituted Pyridines. [Link]

  • StudySmarter. (n.d.). Negishi Coupling Reaction Practice Problems. [Link]

  • CCS Chemistry. (2025). Enantioconvergent Negishi Cross-Coupling of Racemic sec-Alkylzinc Reagent with Aryl Halides Enabled by Bulky N-Heterocyclic Carbene-Pd Catalyst. [Link]

Sources

Optimization

Minimizing beta-hydride elimination side products with 1-Bromononane-9,9,9-d3

Welcome to the Technical Support Center for Alkyl Halide Cross-Coupling . This hub is designed for researchers and drug development professionals working with unactivated primary alkyl halides.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Alkyl Halide Cross-Coupling . This hub is designed for researchers and drug development professionals working with unactivated primary alkyl halides. Below, we provide field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you suppress undesired β-hydride elimination and maximize cross-coupling yields when using the mechanistic probe 1-Bromononane-9,9,9-d3 .

FAQ & Mechanistic Troubleshooting

Q1: Why is 1-Bromononane-9,9,9-d3 specifically used to study and optimize cross-coupling reactions? A: Unactivated alkyl halides like 1-bromononane lack adjacent π-systems to stabilize the metal-carbon bond, making them highly susceptible to β-hydride elimination after oxidative addition. 1-Bromononane-9,9,9-d3 is engineered with a terminal deuterium label to serve as a mechanistic probe for "chain walking" (iterative β-hydride elimination and migratory insertion).

When the transition metal migrates down the alkyl chain to the C9 position, it encounters a C–D bond instead of a C–H bond. Because the C–D bond has a higher bond dissociation energy, breaking it incurs a significant primary kinetic isotope effect (KIE) . This isotopic barrier drastically slows down the final elimination step, allowing researchers to trap the intermediate, quantify the extent of isomerization, and accurately evaluate how well a specific ligand system suppresses the initial β-hydride elimination at C2 1.

Catalytic cycle showing β-hydride elimination, chain walking, and reductive elimination.

Q2: I am observing >50% nonene isomers and very little cross-coupled product. How do I shift the pathway toward reductive elimination? A: The formation of alkene byproducts means the rate of β-hydride elimination is outcompeting reductive elimination. To invert this, you must manipulate the sterics, electronics, and the fundamental nature of the metal center:

  • Metal Selection (The Causality of Spin States): Palladium typically undergoes a concerted 2-electron oxidative addition, generating a Pd(II) species with an empty d-orbital—a strict requirement for the agostic interaction that precedes β-hydride elimination 2. Switching to base metals like Nickel or Iron allows the reaction to proceed via single-electron transfer (SET) pathways. Furthermore, Iron and Cobalt can form high-spin complexes where the pairing of electrons required to empty a d-orbital is energetically unfavorable, naturally resisting the elimination pathway 1.

  • Ligand Design: If you must use Pd or Ni, employ bulky, electron-rich ligands (e.g., NHCs or rigid nitrogen donors like BIAN). Steric bulk forces the coupling partners into closer proximity, artificially accelerating reductive elimination while simultaneously hindering the coplanar M–C–C–H geometry required for β-hydride elimination 3.

Quantitative Performance Data

The table below summarizes the causality between catalyst choice and the suppression of β-hydride elimination when coupling 1-Bromononane-9,9,9-d3 with phenylmagnesium bromide.

Catalyst SystemLigandTemp (°C)Cross-Coupled Yield (%)Alkene Byproduct (%)Deuterium Retention at C9 (%)
Pd₂(dba)₃PPh₃801580N/A (Extensive Isomerization)
Pd(OAc)₂NHC (IPr)60455040
NiCl₂(glyme)Bathophenanthroline25851098
Fe(acac)₃TMEDA0885>99

Workflow & Self-Validating Protocols

Systematic troubleshooting workflow to minimize β-hydride elimination in cross-coupling.

Protocol A: Iron-Catalyzed Kumada-Type Cross-Coupling

This protocol leverages cheap, non-toxic iron salts. The use of TMEDA stabilizes the high-spin iron intermediate, preventing the empty d-orbital formation required for β-hydride elimination 4.

Reagents: 1-Bromononane-9,9,9-d3 (1.0 equiv), Phenylmagnesium bromide (1.5 equiv), Fe(acac)₃ (5 mol%), TMEDA (10 mol%), anhydrous THF.

  • Catalyst Activation: In an argon-filled glovebox, charge a Schlenk flask with Fe(acac)₃ and TMEDA. Add anhydrous THF and cool the mixture to 0 °C.

  • Grignard Addition: Add the Phenylmagnesium bromide solution dropwise over 5 minutes.

    • Validation Checkpoint: The solution must transition from a deep red to a dark brown/black color. This visual cue confirms the successful reduction of Fe(III) to the catalytically active low-valent Iron species 5. If the solution remains red, the Grignard reagent has degraded; halt the experiment.

  • Electrophile Addition: Add 1-Bromononane-9,9,9-d3 dropwise via a syringe pump over 1 hour. Causality: Slow addition keeps the steady-state concentration of the alkyl radical low, preventing undesired homocoupling side-reactions.

  • Quench & Extraction: Stir for 2 hours at 0 °C, then quench carefully with 1M HCl. Extract with diethyl ether.

  • Analytical Validation: Analyze the organic layer via GC-MS.

    • Validation Checkpoint: Locate the peak for 1-phenylnonane. The molecular ion peak must be m/z 207 . If significant peaks at m/z 206 or 205 are observed, H/D scrambling occurred via chain walking, indicating the temperature was too high or the TMEDA ligand dissociated.

References

  • High-Spin Cobalt Hydrides for Catalysis - OSTI.Office of Scientific and Technical Information (OSTI.gov).
  • β-Hydride elimination.Wikipedia.
  • Rational Design in Catalysis: A Mechanistic Study of β-Hydride Eliminations...ResearchGate.
  • Iron-Catalysed Allylation-Hydrogenation Sequences as Masked Alkyl-Alkyl Cross-Couplings - Supporting Information.Royal Society of Chemistry.
  • Alkyl Cyanoferrates, Cyanocobaltates, and Cyanonickelates as New Reagents for Cross-Coupling with Organic Halides.Thieme Connect.

Sources

Troubleshooting

Technical Support Center: 1-Bromononane-9,9,9-d3 Storage &amp; Handling

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who experience unexplained variance in their kinetic isotope effect (KIE) studies, metabolic trac...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who experience unexplained variance in their kinetic isotope effect (KIE) studies, metabolic tracing, or synthetic yields. Often, the root cause is not a flawed experimental design, but the silent degradation of their isotopically labeled reagents.

1-Bromononane-9,9,9-d3 is a primary alkyl bromide featuring a terminal deuterium label. While the strong C-D bonds at the C9 position are highly stable, the C1-Br bond is the reactive Achilles' heel of this molecule. To ensure the scientific integrity of your downstream assays, your storage strategy must actively neutralize the primary degradation vectors: photolytic cleavage, moisture-driven hydrolysis, and thermally induced dehydrohalogenation.

Below is our comprehensive, field-proven guide to maintaining the absolute purity of your 1-Bromononane-9,9,9-d3 inventory.

Mechanistic Overview of Degradation

Do not just follow storage rules—understand the causality behind them. Alkyl bromides degrade through specific chemical pathways when exposed to environmental stress[1].

Degradation A 1-Bromononane-9,9,9-d3 (Purity >99%) B UV / Ambient Light (Homolytic Cleavage) A->B C Atmospheric Moisture (Nucleophilic Substitution) A->C D Thermal Stress (Dehydrohalogenation) A->D E Bromine Radicals (Br•) Result: Yellowing/Discoloration B->E F 1-Nonanol-9,9,9-d3 + HBr Result: pH Drop, Impurities C->F G Nonene-d3 + HBr Result: Gas Evolution D->G

Degradation pathways of 1-Bromononane-9,9,9-d3 via moisture, light, and thermal stress.

Quantitative Storage Parameters

The following table summarizes the expected shelf life and degradation risks associated with various storage environments.

Storage ConditionTemp RangeLight ExposureAtmosphereExpected Shelf LifeDegradation Risk
Optimal (Long-term) 4°C to -20°CDark (Amber Glass)Argon / N₂> 36 MonthsMinimal
Standard (Short-term) 20°C to 25°CDarkAmbient12 - 36 MonthsLow
Suboptimal > 25°CAmbient Lab LightAmbient< 6 MonthsHigh (Photolysis)
High Risk FluctuatingDirect UVHigh Humidity< 1 MonthExtreme (Hydrolysis)

Note: Even under recommended conditions, the compound should be re-analyzed for chemical purity via GC-FID or NMR after three years of storage[2].

Core Experimental Protocol: Self-Validating Storage Workflow

To guarantee trustworthiness in your results, your storage protocol must be a self-validating system. This means building in physical and visual checks that confirm the integrity of the storage environment without needing to run a daily mass spec.

Step 1: Inert Atmosphere Aliquoting

  • Action: Upon receiving the bulk bottle, immediately transfer it to a glove box or Schlenk line purged with high-purity Argon or Nitrogen. Dispense the liquid into single-use aliquots.

  • Causality: Repeatedly opening a master bottle introduces atmospheric moisture and oxygen, driving nucleophilic substitution. Single-use aliquots isolate the risk.

  • Self-Validation Check: Weigh the master vial before and after aliquoting, and record the mass of each sealed aliquot. A stable mass over time validates that your seals are intact and no volatile loss has occurred.

Step 2: Container Selection & Sealing

  • Action: Use oven-dried, amber borosilicate glass vials equipped with PTFE-lined screw caps. Wrap the cap junction tightly with Parafilm.

  • Causality: Amber glass blocks the specific UV wavelengths (<400 nm) responsible for the homolytic cleavage of the C-Br bond. PTFE is chemically inert to halogens, whereas standard rubber septa will degrade and leach plasticizers into your sample.

  • Self-Validation Check: Place a secondary moisture-indicating desiccant card inside the secondary storage container (e.g., a sealed Tupperware box holding your vials). If the indicator remains blue, your micro-environment is successfully devoid of humidity.

Step 3: Temperature-Controlled Storage

  • Action: Store the sealed secondary container in a dedicated, manual-defrost refrigerator (4°C) or freezer (-20°C)[3].

  • Causality: Lowering the thermal baseline suppresses the activation energy required for dehydrohalogenation and minimizes the evolution of hydrogen bromide gas[1].

  • Self-Validation Check: Perform a visual inspection against a pure white background before using any aliquot. The liquid must be perfectly colorless. Any shift to a yellow or brown tint validates that the storage conditions have failed and free bromine (Br₂) is present.

Troubleshooting & FAQs

Q: My 1-Bromononane-9,9,9-d3 has developed a faint yellow tint. Is it still viable for my isotopic labeling experiments? A: As a Senior Application Scientist, I strongly advise against using discolored alkyl bromides for sensitive quantitative assays. The yellow tint is a direct visual indicator of free bromine (Br₂) formation. This occurs when the C-Br bond undergoes homolytic cleavage due to photolysis or thermal degradation[1]. The presence of Br₂ means your compound has degraded, generating radical scavengers and hydrogen bromide (HBr) which can catalyze unwanted side reactions and skew your isotopic purity.

Q: The manufacturer's Certificate of Analysis states the product can be stored at room temperature. Why do you recommend 4°C or -20°C for long-term storage? A: While 1-Bromononane-9,9,9-d3 is chemically stable at room temperature under tightly controlled, ideal conditions[2], real-world laboratory environments experience temperature spikes and humidity fluctuations. Storing the compound in a cool, dark, and well-ventilated place (4°C or -20°C) provides a thermodynamic buffer that suppresses nucleophilic substitution and minimizes volatile loss over multi-year timelines[3].

Q: Can I store this compound in a standard laboratory frost-free freezer? A: Absolutely not. Frost-free freezers utilize auto-defrost cycles that periodically raise the internal temperature to melt ice accumulation. These thermal fluctuations cause the liquid and headspace gas inside your vials to repeatedly expand and contract. This "breathing" effect compromises the PTFE seal, drawing in atmospheric moisture and leading to rapid hydrolysis. Always use a manual-defrost unit.

Q: How should I dispose of heavily degraded 1-Bromononane-9,9,9-d3? A: Degraded alkyl bromides contain corrosive HBr and free halogens. They must be collected in a dedicated halogenated organic waste container. Never mix them with incompatible materials such as strong oxidizing agents or strong bases, which can trigger hazardous exothermic reactions[3].

References
  • Title: SAFETY DATA SHEET - TCI Chemicals (1-Bromononane) Source: tcichemicals.com URL: 3

  • Title: SAFETY DATA SHEET - Merck (1-Bromononane for synthesis) Source: merckmillipore.com URL: 1

  • Title: 1-Bromononane-9,9,9-d3 Product Information & Stability Source: cdnisotopes.com URL: 2

Sources

Reference Data & Comparative Studies

Validation

Comparative Kinetic Guide: 1-Bromononane vs. 1-Bromononane-9,9,9-d3 in Chemical and Metabolic Pathways

The strategic incorporation of stable isotopes into aliphatic scaffolds is a cornerstone of modern mechanistic chemistry and drug development. By comparing the reaction kinetics of an unlabeled aliphatic halide (1-bromon...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The strategic incorporation of stable isotopes into aliphatic scaffolds is a cornerstone of modern mechanistic chemistry and drug development. By comparing the reaction kinetics of an unlabeled aliphatic halide (1-bromononane) with its terminally deuterated isotopologue (1-bromononane-9,9,9-d3), researchers can isolate specific kinetic variables.

This guide provides an objective, data-supported comparison of how these two molecules behave across two distinct paradigms: a distal nucleophilic substitution ( SN​2 ) and a site-specific metabolic oxidation (CYP450 terminal hydroxylation).

Distal Chemical Reactivity: Nucleophilic Substitution ( SN​2 )

The Causality of Spatial Separation

In a classic SN​2 reaction—such as the azidation of 1-bromononane—the reaction center is the C1 ( α ) carbon. The isotopic substitution in 1-bromononane-9,9,9-d3 is located at the C9 ( ω ) terminal methyl group, which is eight carbon-carbon bonds away.

Kinetic isotope effects (KIEs) rely on changes in zero-point vibrational energy at the transition state. While α

  • and β -secondary KIEs can influence reaction rates through hyperconjugation or inductive effects, these electronic influences decay rapidly over distance[1]. Because the C9 deuterons are spatially and electronically isolated from the C1 transition state, the substitution exerts zero influence on the activation energy. Consequently, the reaction rates for both isotopologues are identical ( kH​/kD​=1.0 ). This validates that distal deuteration does not alter the fundamental physicochemical reactivity of the polar head group.
Self-Validating Experimental Protocol: Competitive Azidation Kinetics

To empirically prove the absence of a KIE, a competitive one-pot kinetic assay is employed. Running both isotopologues in the same vessel ensures they experience identical temperature and concentration fluctuations, making the system internally self-validating.

  • System Initialization: In a thermostated reaction vessel at 50 °C, dissolve 2.0 mmol of sodium azide ( NaN3​ ) in 10 mL of anhydrous dimethylformamide (DMF). DMF is explicitly chosen as a polar aprotic solvent; it solvates the sodium cations while leaving the azide anions unsolvated, thereby maximizing their nucleophilicity.

  • Competitive Initiation: Add an exact 1:1 equimolar mixture of 1-bromononane (0.5 mmol) and 1-bromononane-9,9,9-d3 (0.5 mmol) to the stirred NaN3​ solution.

  • Kinetic Sampling: At precise intervals (0, 10, 20, 40, 60, and 120 minutes), withdraw a 100 µL aliquot. Quench immediately in 500 µL of ice-cold water to precipitate the salts and halt the reaction, then extract the organic components with 500 µL of hexane.

  • GC-MS Quantification: Analyze the hexane layer via GC-MS. The ratio of the product masses (1-azidononane vs. 1-azidononane-d3) will remain exactly 1:1 throughout the time course, confirming a KIE of 1.0.

SN2_Reaction cluster_reactants Competitive Reactants R_H 1-Bromononane (Unlabeled) TS Transition State at C1 [N3---C1---Br]‡ (C9 is 8 bonds away) R_H->TS R_D 1-Bromononane- 9,9,9-d3 R_D->TS Nu NaN3 (Azide) in DMF Nu->TS Prod 1-Azidononane Isotopologues (1:1 Ratio) TS->Prod kH/kD = 1.0 (No Isotope Effect)

Fig 1: SN2 azidation pathway demonstrating a lack of kinetic isotope effect due to spatial distance.

Metabolic Stability: Terminal Hydroxylation (CYP450)

The Causality of Zero-Point Energy in Oxidation

Unlike the SN​2 reaction, the metabolic clearance of straight-chain alkyl halides often occurs via terminal ( ω ) hydroxylation mediated by Cytochrome P450 (CYP450) enzymes or non-heme iron hydroxylases[2]. Here, the rate-limiting step is the homolytic abstraction of a hydrogen atom from the C9 methyl group by a high-valent iron-oxo species[3].

Because a carbon-deuterium (C-D) bond has a lower zero-point vibrational energy than a carbon-hydrogen (C-H) bond, it requires significantly more activation energy to break. Thus, 1-bromononane-9,9,9-d3 exhibits a massive primary kinetic isotope effect. Literature values for terminal aliphatic C-H vs C-D cleavage in enzymatic systems routinely show kH​/kD​ ratios between 6.0 and 7.0[4], drastically slowing down the terminal hydroxylation pathway. This "deuterium switch" is utilized in drug design to purposefully block metabolic liabilities and extend a molecule's pharmacokinetic half-life.

Self-Validating Experimental Protocol: Microsomal Stability Assay

To measure the primary KIE, an in vitro metabolic clearance assay is conducted.

  • Matrix Preparation: Prepare a 1.0 mL incubation mixture containing human liver microsomes (HLM, 0.5 mg/mL protein) in 100 mM potassium phosphate buffer (pH 7.4) supplemented with 3 mM MgCl2​ .

  • Substrate Addition: Spike the mixture with either 1-bromononane or 1-bromononane-9,9,9-d3 to a final concentration of 1 µM (run in parallel, not competitively, to avoid intermolecular masking). Include a non-reactive internal standard (e.g., 1-chlorodecane) to normalize extraction efficiencies.

  • Metabolic Initiation: Pre-incubate the mixtures at 37 °C for 5 minutes. Initiate the reaction by adding the essential cofactor NADPH (1 mM final concentration). Validation check: A negative control lacking NADPH must be run concurrently; zero degradation in this control validates that clearance is strictly CYP450-mediated.

  • Time-Course Quenching: At 0, 15, 30, 45, and 60 minutes, transfer 100 µL of the mixture into 300 µL of ice-cold acetonitrile to precipitate proteins and instantly halt enzymatic activity.

  • LC-MS/MS Analysis: Centrifuge the samples at 14,000 rpm for 10 minutes and analyze the supernatant. Calculate the intrinsic clearance ( CLint​ ) from the log-linear depletion of the parent compound. The ratio of CLint​(H)/CLint​(D) yields the primary KIE.

CYP450_Metabolism Enzyme CYP450 Enzyme + NADPH Cofactor split Substrate Isotope? Enzyme->split Path_H Unlabeled C-H Cleavage (Low Activation Energy) split->Path_H 1-Bromononane Path_D Deuterated C-D Cleavage (High Activation Energy) split->Path_D 1-Bromononane-9,9,9-d3 Prod_H Rapid Terminal Hydroxylation Path_H->Prod_H kH (Fast Rate) Prod_D Slowed / Blocked Metabolism Path_D->Prod_D kD (Slow Rate)

Fig 2: CYP450 terminal hydroxylation showing a primary kinetic isotope effect at the C9 position.

Quantitative Data Comparison

The table below summarizes the kinetic parameters and mechanistic implications of utilizing 1-bromononane-9,9,9-d3 versus its unlabeled counterpart.

ParameterNucleophilic Substitution ( SN​2 )Terminal Hydroxylation (CYP450)
Reaction Center C1 ( α -carbon)C9 ( ω -carbon)
Isotope Location C9 (Distal to reaction site)C9 (Directly at reaction site)
Rate-Limiting Step C1-Br bond cleavage / C1-Nu formationC9-H or C9-D homolytic bond cleavage
Observed KIE ( kH​/kD​ ) 1.0 (Negligible)~6.0 - 7.0 (Primary KIE)
Mechanistic Implication Distal isotopes do not alter polar reactivity. Can be used as silent tracers.C-D bonds significantly increase metabolic stability and alter clearance rates.

References

  • BenchChem. "Understanding the Kinetic Isotope Effect with 1-Bromononane-dx: A Technical Guide." 1

  • Journal of the American Chemical Society. "Use of Deuterium Kinetic Isotope Effects To Probe the Cryptoregiochemistry of Δ9 Desaturation."4

  • PubMed Central (NIH). "Parallel and Competitive Pathways for Substrate Desaturation, Hydroxylation and Radical Rearrangement by the Non-heme Diiron Hydroxylase AlkB." 2

  • ACS Catalysis. "Choose Your Own Adventure: A Comprehensive Database of Reactions Catalyzed by Cytochrome P450 BM3 Variants." 3

Sources

Comparative

Strategic Deuteration in Drug Design: A Cost-Benefit Analysis of 1-Bromononane-9,9,9-d3 vs. Fully Deuterated 1-Bromononane-d19

The strategic incorporation of deuterium into small-molecule therapeutics has evolved from a life-cycle management tactic into a foundational strategy in de novo drug design[1]. By replacing metabolically vulnerable carb...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The strategic incorporation of deuterium into small-molecule therapeutics has evolved from a life-cycle management tactic into a foundational strategy in de novo drug design[1]. By replacing metabolically vulnerable carbon-hydrogen (C-H) bonds with carbon-deuterium (C-D) bonds, researchers can significantly alter a drug's pharmacokinetic profile without drastically changing its target pharmacology[2].

When optimizing a pharmacophore containing a 9-carbon nonyl chain, medicinal chemists face a critical decision: should they utilize 1-Bromononane-9,9,9-d3 (terminal deuteration) or 1-Bromononane-d19 (full deuteration) as their alkylating reagent? This guide provides an objective, data-driven cost-benefit analysis of these two reagents, exploring their physicochemical impacts, mechanistic rationales, and experimental methodologies.

Chemical Profiling & Physicochemical Impact

The extent of deuteration directly influences both the cost of the raw material and the physicochemical properties of the resulting analog. While deuterium is sterically similar to hydrogen, the C-D bond is slightly shorter and less polarizable. In a fully deuterated 19-atom chain, these subtle differences compound, measurably reducing the molecule's lipophilicity (LogP) and potentially altering its binding affinity[1]. Terminal deuteration (-d3) minimizes this physicochemical shift while still protecting the most vulnerable metabolic site.

Table 1: Physicochemical and Commercial Comparison

Property1-Bromononane-9,9,9-d3 (Terminal)1-Bromononane-d19 (Fully Deuterated)
CAS Number 1219799-20-8[3]1219805-90-9[4]
Molecular Formula C9H16D3BrC9D19Br
Molecular Weight 210.17 g/mol []226.27 g/mol [4]
Lipophilicity (LogP) Shift NegligibleMeasurable decrease
Primary Application Blocking ω-oxidation in drug designLC-MS internal standards, NMR tracers[6]
Relative Cost (~$559 CAD / 0.25g)[7] (Custom synthesis / High cost)
Mechanistic Rationale: The Kinetic Isotope Effect (KIE)

Cytochrome P450 (CYP450) enzymes account for approximately 75% of the metabolism of marketed drugs[8]. For compounds containing long alkyl chains, CYP450s frequently target the terminal methyl group (ω-oxidation) or the adjacent methylene carbons (ω-1 oxidation)[1].

The mechanistic advantage of deuteration relies on the Kinetic Isotope Effect (KIE) . Because the C-D bond has a lower zero-point vibrational energy than the C-H bond, cleaving it requires a higher activation energy[9]. If C-H bond cleavage is the rate-limiting step in the CYP450 catalytic cycle, substituting hydrogen with deuterium will significantly slow down the reaction[10].

G Drug Alkyl Chain (Terminal -CD3) CYP CYP450 Enzyme Drug->CYP Binding Omega ω-Oxidation (Blocked by KIE) CYP->Omega Primary Target (C-D Bond) Shunt ω-1 Oxidation (Metabolic Shunt) CYP->Shunt Secondary Target (C-H Bond) Stable Prolonged Half-Life Omega->Stable Clearance Reduced

Caption: CYP450 metabolic pathway illustrating ω-oxidation blockade by terminal deuteration.

The Cost-Benefit Reality: Using 1-Bromononane-9,9,9-d3 provides a highly targeted KIE at the ω-position. While this can sometimes lead to "metabolic switching" (where the enzyme simply oxidizes the adjacent ω-1 carbon instead)[1], it often provides sufficient metabolic stability for a fraction of the cost. 1-Bromononane-d19 completely blocks all oxidation sites along the chain, but its high cost and potential to alter target binding make it overkill for routine optimization. Recent advancements in H/D exchange methodologies using inexpensive D2O have further driven down the cost of synthesizing terminally deuterated alkylating agents[11], making the -d3 variant the optimal starting point for medicinal chemistry campaigns.

Experimental Methodologies: A Self-Validating System

To objectively evaluate the performance of a deuterated alkyl chain, researchers must synthesize the analog and test it in a controlled environment. The following protocols outline a self-validating workflow for alkylation and subsequent metabolic stability testing.

Workflow step1 1. Alkylation SN2 with 1-Bromononane-d3/d19 step2 2. Validation LC-MS/MS & NMR Purity Check step1->step2 step3 3. Incubation HLM + NADPH Cofactor step2->step3 step4 4. Quenching Ice-cold Acetonitrile + IS step3->step4 step5 5. Analysis MRM Quantification & CL_int step4->step5

Caption: Self-validating experimental workflow for synthesizing and testing deuterated compounds.

Protocol A: SN2 Alkylation of a Model Pharmacophore

This protocol describes the attachment of the deuterated nonyl chain to a secondary amine or hydroxyl-containing pharmacophore.

  • Preparation: Dissolve the core pharmacophore (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF). Causality: Anhydrous DMF is a polar aprotic solvent that accelerates SN2 reactions by leaving the nucleophile unsolvated and highly reactive.

  • Base Addition: Add Potassium Carbonate (K₂CO₃, 2.0 eq). Causality: K₂CO₃ is a mild base that effectively deprotonates the nucleophile without being strong enough to induce unwanted E2 elimination of the 1-bromononane.

  • Alkylation: Dropwise, add 1-Bromononane-9,9,9-d3 (1.2 eq). Stir at 60°C for 12 hours.

  • Self-Validation Check (Reaction Monitoring): Pull a 10 µL aliquot, dilute in methanol, and analyze via LC-MS. The reaction is validated when the starting material peak disappears and a new peak corresponding to the[M+H]⁺ mass of the deuterated product emerges.

  • Purification: Quench with water, extract with ethyl acetate, and purify via flash chromatography.

Protocol B: In Vitro Human Liver Microsome (HLM) Stability Assay

This assay determines the intrinsic clearance (CLint) and quantifies the KIE.

  • Incubation Mixture: Combine 1 µM of the deuterated test compound with human liver microsomes (0.5 mg/mL protein concentration) in 100 mM potassium phosphate buffer (pH 7.4). Pre-incubate at 37°C for 5 minutes.

  • Reaction Initiation: Add an NADPH regenerating system (NADP⁺, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) to initiate the reaction. Causality: Direct addition of NADPH is avoided because it degrades rapidly at 37°C. The regenerating system ensures a constant, steady-state supply of reducing equivalents required for CYP450 activity.

  • Time-Course Sampling: At T = 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots from the incubation mixture.

  • Quenching & Precipitation: Immediately dispense each aliquot into 150 µL of ice-cold acetonitrile containing a known concentration of an Internal Standard (IS). Causality: The cold organic solvent instantly denatures the CYP450 enzymes, halting metabolism, while precipitating proteins for clean LC-MS/MS injection. The IS corrects for any volumetric losses during centrifugation.

  • Self-Validation Check (Baseline Integrity): Analyze the T=0 sample. The peak area ratio of the analyte to the IS must be consistent across all biological replicates, establishing a reliable 100% baseline before calculating degradation rates.

  • Data Analysis: Plot the natural log of the percentage of parent compound remaining versus time. The slope of the linear regression represents the elimination rate constant (k), which is used to calculate CLint. The KIE is calculated as k(hydrogen) / k(deuterium)[9].

Strategic Decision Matrix

To maximize ROI in a drug discovery program, the choice of deuterated reagent should be dictated by the specific metabolic liabilities of the lead compound.

Table 2: Reagent Selection Matrix

ScenarioRecommended ReagentJustification
Primary clearance is ω-oxidation 1-Bromononane-9,9,9-d3Provides targeted metabolic protection (high KIE) at a fraction of the cost, preserving the molecule's original LogP.
Extensive β-oxidation / chain cleavage 1-Bromononane-d19Terminal protection is insufficient. Full deuteration is required to block multiple sequential metabolic sites.
Quantitative LC-MS/MS Bioanalysis 1-Bromononane-d19Generates a +19 Da mass shift, ensuring the internal standard is completely free of isotopic interference from the parent drug[6].
Early-stage SAR exploration 1-Bromononane-9,9,9-d3Cost-effective for synthesizing multiple analogs to test the viability of the "deuterium switch" approach[2].
References
  • Di Martino, R. M. C., Maxwell, B. D., & Pirali, T. (2023). Deuterium in drug discovery: progress, opportunities and challenges. Nature Reviews Drug Discovery, 22, 562-584.[Link]

  • Ogasahara, R., Ban, K., Mae, M., Akai, S., & Sawama, Y. (2024). Deuterated Alkyl Sulfonium Salt Reagents; Importance of H/D Exchange Methods in Drug Discovery. ChemMedChem, 19(16), e202400201.[Link]

  • Guengerich, F. P. (2013). Kinetic deuterium isotope effects in cytochrome P450 oxidation reactions. Journal of Labelled Compounds and Radiopharmaceuticals, 56(9-10), 428-431.[Link]

  • LookChem. (n.d.). CAS No.1219799-20-8, 1-Bromononane-d3 Suppliers. Retrieved from [Link]

Sources

Validation

High-Precision Isotopic Purity Validation: 1-Bromononane-9,9,9-d3 via 1H and 2H NMR

The synthesis of deuterated active pharmaceutical ingredients (D-APIs) and metabolic tracers relies heavily on the isotopic fidelity of their foundational building blocks. 1-Bromononane-9,9,9-d3 is a critical alkylating...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The synthesis of deuterated active pharmaceutical ingredients (D-APIs) and metabolic tracers relies heavily on the isotopic fidelity of their foundational building blocks. 1-Bromononane-9,9,9-d3 is a critical alkylating agent used to introduce a terminal deuterated methyl group into complex molecular architectures. However, achieving and verifying site-specific deuteration with high isotopic purity (>99%) presents a formidable analytical challenge[1].

This guide provides an objective comparison of validation methodologies—specifically contrasting the utility of Proton Quantitative NMR (1H qNMR) and Deuterium NMR (2H NMR)—to establish a self-validating protocol for determining the isotopic purity of 1-Bromononane-9,9,9-d3.

The Analytical Landscape: 1H qNMR vs. 2H NMR

Historically, mass spectrometry (MS) and 1H NMR have been the standard tools for assessing isotopic enrichment. However, when evaluating highly deuterated compounds (deuterium enrichment >98 atom%), conventional 1H NMR is fundamentally limited by the vanishingly low signal-to-noise (S/N) ratio of residual protons.

To achieve absolute certainty in batch validation, a dual-method approach is required:

  • 1H qNMR (Indirect Measurement): Quantifies the absence of protium (hydrogen) at the target site relative to an internal standard or a non-deuterated reference site on the same molecule.

  • 2H NMR (Direct Measurement): Directly observes the deuterium nuclei, confirming structural integrity, site-specificity, and the absence of off-target deuterium scrambling[2].

Causality in Experimental Design

Why use both? 1H NMR is highly sensitive to trace protons but struggles to differentiate between a lack of protons due to deuteration versus a lack of protons due to impurities or structural defects. 2H NMR provides the missing positive confirmation. Furthermore, 2H NMR experiments can be performed using natural abundance (protiated) solvents (e.g., CHCl3), ensuring that the only deuterium signal detected originates strictly from the analyte.

Experimental Workflow & Logical Architecture

The following diagram illustrates the orthogonal validation workflow required to cross-verify the isotopic purity of 1-Bromononane-9,9,9-d3.

G Start 1-Bromononane-9,9,9-d3 Batch Sample Prep Orthogonal Sample Preparation Start->Prep H1_NMR 1H qNMR Analysis (Solvent: CDCl3) Quantify Residual Protium Prep->H1_NMR H2_NMR 2H NMR Analysis (Solvent: CHCl3) Direct Deuterium Observation Prep->H2_NMR Data_H1 Calculate %H at C9 via Internal Calibration H1_NMR->Data_H1 Data_H2 Verify Site-Specificity & Isotopic Distribution H2_NMR->Data_H2 Validation Cross-Validation: Isotopic Purity > 99.5% Data_H1->Validation Data_H2->Validation

Figure 1: Orthogonal NMR workflow for validating the isotopic purity of deuterated alkyl halides.

Self-Validating Experimental Protocols

To ensure trustworthiness, the protocols below are designed as self-validating systems. Every parameter is chosen to eliminate systematic errors, particularly those arising from relaxation time (T1) differences and solvent interference[3].

Protocol A: 1H qNMR for Residual Protium Quantification

Objective: Measure the residual -CH3 protons at the C9 position.

  • Sample Preparation: Dissolve accurately weighed 1-Bromononane-9,9,9-d3 (approx. 20 mg) and a precisely weighed internal standard (e.g., Dimethyl sulfone, trace-metal grade) in 0.6 mL of high-purity CDCl3 (99.96% D).

  • Instrument Tuning: Tune the probe specifically for 1H. Ensure the 90° pulse width is accurately calibrated to maximize signal excitation.

  • Relaxation Delay (D1): Set D1 to ≥5×T1​ of the longest relaxing proton in the system (typically 30-60 seconds for small alkyl chains) to ensure complete longitudinal magnetization recovery. This is critical; insufficient D1 leads to under-integration of residual protons, artificially inflating the calculated isotopic purity.

  • Acquisition: Acquire a minimum of 64 scans to achieve an adequate S/N ratio for the residual C9 protons (expected near δ 0.88 ppm).

  • Data Analysis: Integrate the C1 methylene protons ( δ 3.40 ppm, 2H) as an internal molecular reference, and compare it against the residual C9 signal.

Protocol B: Direct 2H NMR Site-Specific Validation

Objective: Confirm that deuterium is exclusively located at the C9 position and quantify relative isotopic distribution.

  • Sample Preparation: Dissolve 50 mg of the sample in 0.6 mL of natural abundance CHCl3. Causality: Using a non-deuterated solvent ensures that the solvent does not mask or overwhelm the analyte's deuterium signal.

  • Instrument Configuration: Utilize a broadband or dedicated 2H probe. If using a modern two-channel probe, the lock coil can often serve as the transceiver coil for 2H without additional hardware modifications.

  • Acquisition Parameters: Deuterium has a low gyromagnetic ratio and a spin of I=1 , leading to quadrupolar relaxation. Consequently, T1 values for deuterium are very short (typically 0.1 - 2 seconds). Set D1 to 2 seconds, allowing for rapid pulsing. Acquire 512–1024 scans.

  • Data Analysis: Observe the spectrum. A single, sharp singlet should appear corresponding to the -CD3 group (shifted slightly upfield from the 1H equivalent due to the primary isotope effect). The absence of signals elsewhere confirms no isotopic scrambling occurred during synthesis[4].

Comparative Data Analysis

To demonstrate the efficacy of this dual-method approach, we compare two distinct batches of 1-Bromononane-9,9,9-d3: a Premium Grade batch synthesized via rigorous site-specific methodologies, and a Standard Commercial Grade batch.

Table 1: Quantitative Comparison of 1-Bromononane-9,9,9-d3 Batches
Analytical ParameterPremium Batch (Target >99.5% D)Standard Batch (Target ~95% D)Diagnostic Significance
1H NMR: C1 Reference Integral 2.00 (Normalized)2.00 (Normalized)Establishes baseline molecular concentration.
1H NMR: Residual C9 Integral 0.0120.145Directly correlates to un-deuterated protium.
Calculated Isotopic Purity (1H) 99.6% D 95.1% D Primary metric for overall enrichment.
2H NMR: C9 Signal S/N > 1500:1~ 800:1Confirms robust deuterium presence.
2H NMR: Off-Target Signals None DetectedMinor signal at C8Reveals isotopic scrambling/impurities[1].
Overall Assessment Suitable for high-precision D-API synthesis.Limited to general tracer studies.Demonstrates the necessity of 2H NMR for structural integrity[2].
Mechanistic Insights from the Data

The standard batch shows a minor 2H NMR signal at the C8 position. This is a classic hallmark of isotopic scrambling—often occurring if the deuteration utilized harsh catalytic H/D exchange rather than precise building-block synthesis[3]. 1H NMR alone would likely miss this nuance, as the integration of the C8 protons in 1H NMR would only show a negligible decrease (from 2.00 to 1.95), which easily falls within the margin of integration error. The 2H NMR directly illuminates the isotopic impurity, proving its superiority for structural verification.

Conclusion

Validating the isotopic purity of critical building blocks like 1-Bromononane-9,9,9-d3 cannot rely on a single analytical vector. While 1H qNMR remains the gold standard for quantifying residual protium, it suffers from diminishing returns at ultra-high purities (>98% D). By coupling 1H qNMR with direct 2H NMR in natural abundance solvents, researchers establish a self-validating, orthogonal dataset. This ensures not only the absolute percentage of deuterium incorporation but also the strict site-specificity required for downstream pharmaceutical and metabolic applications.

References

  • ResolveMass Laboratories Inc. (2025). Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. Retrieved from: [Link]

  • Analytical Methods (RSC Publishing). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Retrieved from: [Link]

  • Darwish, T., et al. (2016). Quantitative analysis of deuterium using the isotopic effect on quaternary (13)C NMR chemical shifts. PubMed. Retrieved from:[Link]

Sources

Comparative

Spectroscopic Divergence in Isotopic Labeling: A Comparative Guide to 1-Bromononane and 1-Bromononane-9,9,9-d3

For researchers in drug metabolism, lipidomics, and mechanistic organic chemistry, isotopically labeled internal standards are indispensable. The substitution of hydrogen for deuterium at specific metabolic soft spots—su...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers in drug metabolism, lipidomics, and mechanistic organic chemistry, isotopically labeled internal standards are indispensable. The substitution of hydrogen for deuterium at specific metabolic soft spots—such as the terminal methyl group of an alkyl chain—enables precise quantification and kinetic isotope effect (KIE) studies[1].

This guide provides an in-depth, objective comparison of the spectroscopic profiles of native 1-bromononane ( C9​H19​Br ) and its terminally deuterated counterpart, 1-bromononane-9,9,9-d3 ( C9​H16​D3​Br ). By examining the causality behind their Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) signatures, this document serves as a definitive reference for analytical validation.

Mechanistic Causality in Spectroscopic Divergence

The addition of three neutrons at the C9 position fundamentally alters the molecule's mass, nuclear spin environment, and vibrational force constants. The molecular weight increases from 207.15 g/mol [2] to 210.17 g/mol [3], triggering a cascade of predictable spectroscopic shifts.

Nuclear Magnetic Resonance (NMR)

The most profound differences are observed in the magnetic resonance of the terminal carbon and its attached atoms:

  • 1 H NMR : In native 1-bromononane, the C9 methyl group appears as a characteristic triplet at δ 0.86 ppm[4] due to spin-spin coupling with the adjacent C8 methylene protons. In the d3 variant, this triplet is completely absent. Deuterium ( 2 H) possesses a vastly different gyromagnetic ratio ( γ ) than protium ( 1 H), causing it to resonate at a completely different Larmor frequency.

  • 13 C NMR : The native C9 carbon resonates as a singlet at δ 14.1 ppm[4]. Isotopic substitution induces two distinct phenomena:

    • Primary Isotope Shift : The heavier deuterium lowers the zero-point vibrational energy of the bond, slightly decreasing the bond length and increasing steric shielding. This results in an upfield shift of approximately 0.6 to 0.9 ppm[5].

    • Spin-Spin Splitting : Deuterium is a spin-1 nucleus ( I=1 ). According to the 2nI+1 multiplicity rule, the C9 carbon coupling to three equivalent deuterons splits into a 1:3:6:7:6:3:1 septet . The coupling constant ( 1JC−D​ ) is roughly 19 Hz (derived by dividing the native 1JC−H​ of ~125 Hz by the γH​/γD​ ratio of 6.51).

Mass Spectrometry (MS)

Electron Ionization (EI) at 70 eV fragments the alkyl chain primarily through α -cleavage and sequential methylene losses. Because bromine exists as two stable isotopes ( 79Br and 81Br ) in a ~1:1 ratio, the molecular ion [M]∙+ appears as a doublet. For native 1-bromononane, this envelope is at m/z 206 / 208[6]. For the d3 variant, the envelope shifts to m/z 209 / 211. Any fragment ion that retains the terminal C9 carbon will exhibit a strict +3 Da mass shift, providing a reliable diagnostic marker for terminal chain integrity.

Infrared Spectroscopy (IR)

Vibrational frequencies are governed by Hooke's Law ( ν∝k/μ​ ), where μ is the reduced mass of the bonded atoms. Replacing hydrogen with deuterium effectively doubles the mass of the terminal atom, significantly increasing the reduced mass of the bond. Consequently, the terminal C-D stretching vibrations are pushed into the "silent region" of the IR spectrum (~2100–2200 cm −1 ), clearly separated from the standard C-H stretches (~2850–2960 cm −1 )[2].

Analytical Workflows & Fragmentation Pathways

Workflow cluster_analysis Multimodal Spectroscopic Analysis Prep Sample Preparation (Equimolar Solutions) NMR NMR Spectroscopy (1H, 13C, 2H) Prep->NMR MS GC-EI-MS (70 eV Ionization) Prep->MS IR ATR-FTIR (Vibrational Modes) Prep->IR NMR_Out Isotope Shift Analysis (C9 Septet, Loss of 1H) NMR->NMR_Out MS_Out Mass Shift Analysis (+3 Da on Fragments) MS->MS_Out IR_Out Reduced Mass Effect (C-D Stretch ~2150 cm⁻¹) IR->IR_Out

Multimodal spectroscopic workflow for differentiating native and deuterated 1-bromononane.

Fragmentation cluster_native 1-Bromononane (Native) cluster_d3 1-Bromononane-9,9,9-d3 M1 [M]⁺• m/z 206 / 208 F1 [M - Br]⁺ m/z 127 M1->F1 -Br• A1 Terminal Alkyls m/z 43, 57 F1->A1 Cleavage M2 [M]⁺• m/z 209 / 211 F2 [M - Br]⁺ m/z 130 M2->F2 -Br• A2 Deuterated Alkyls m/z 46, 60 F2->A2 Cleavage

Comparative EI-MS fragmentation pathways showing the +3 Da mass shift in terminal alkyl ions.

Quantitative Data Synthesis

Table 1: Nuclear Magnetic Resonance (NMR) Comparison
Nucleus1-Bromononane[7]1-Bromononane-9,9,9-d3[3]Mechanistic Causality
1 H (C9) Triplet, δ 0.86 ppm, 3HAbsentDeuterium resonates at a different Larmor frequency.
13 C (C9) Singlet, δ 14.1 ppmSeptet, δ ~13.3 ppm ( 1JCD​≈19 Hz)Spin-1 coupling ( 2nI+1 ) and zero-point energy reduction.
2 H (C9) AbsentBroad singlet, δ ~0.86 ppmDirect observation of the terminal deuterons.
Table 2: Mass Spectrometry (MS) & Infrared (IR) Comparison
Parameter1-Bromononane[2]1-Bromononane-9,9,9-d3[3]Mechanistic Causality
Molecular Ion [M]∙+ m/z 206 / 208m/z 209 / 211Addition of 3 neutrons at the terminal carbon.
Base Alkyl Fragment m/z 43 ( C3​H7+​ )m/z 46 ( C3​H4​D3+​ )Retention of the deuterated terminal group during cleavage.
Terminal Stretch (IR) ~2960 cm −1 (C-H)~2200 cm −1 (C-D)Increased reduced mass ( μ ) lowers the vibrational frequency.

Self-Validating Experimental Protocols

To ensure uncompromising scientific integrity, the following protocols are designed as self-validating systems. Every step includes an internal check to prevent false positives or instrumental artifacts.

Protocol A: Quantitative NMR Acquisition
  • Sample Preparation : Dissolve 15 mg of the analyte in 0.6 mL of CDCl3​ (containing 0.03% v/v Tetramethylsilane as an internal standard).

  • System Suitability (Self-Validation) : Lock the spectrometer to the 2 H signal of the CDCl3​ solvent. A stable lock validates magnetic field homogeneity.

  • Relaxation Assessment : Perform a rapid Inversion-Recovery sequence to estimate the longitudinal relaxation time ( T1​ ) of the C9 carbon.

  • Acquisition : Acquire the 13 C spectrum using inverse-gated 1 H decoupling to suppress the Nuclear Overhauser Effect (NOE).

  • Validation Check : Ensure the inter-pulse delay ( D1​ ) is set to ≥5×T1​ . This guarantees complete relaxation between scans, ensuring that the integration of the C9 septet is strictly quantitative.

Protocol B: GC-EI-MS Isotopic Purity Analysis
  • Blank Validation (Self-Validation) : Inject 1 μ L of pure MS-grade hexane. The total ion chromatogram (TIC) must show a flat baseline at the expected retention time to rule out column carryover.

  • System Tuning : Tune the mass spectrometer using Perfluorotributylamine (PFTBA) to ensure accurate mass calibration across the m/z 50–250 range.

  • Sample Injection : Inject 1 μ L of a 10 μ g/mL analyte solution (split ratio 1:50) onto an HP-5MS capillary column.

  • Data Processing : Extract the ion chromatograms (EIC) for m/z 206/208 (native) and m/z 209/211 (d3).

  • Validation Check : The absence of an m/z 206/208 signal in the d3 sample validates >99% isotopic enrichment and confirms the absence of back-exchange[1].

Protocol C: ATR-FTIR Vibrational Mapping
  • Background Subtraction (Self-Validation) : Collect an open-beam background spectrum of the clean, dry diamond ATR crystal (128 scans, 4 cm −1 resolution). This self-validates the exclusion of atmospheric H2​O and CO2​ fluctuations.

  • Sample Application : Deposit 2 μ L of the neat liquid analyte directly onto the ATR crystal. Ensure full coverage of the evanescent wave area.

  • Acquisition : Collect 128 scans.

  • Validation Check : Verify that the transmission baseline returns to >98% in the non-absorbing regions (e.g., 2500–2700 cm −1 ). The appearance of a sharp band at ~2200 cm −1 confirms terminal deuteration[2].

Sources

Safety & Regulatory Compliance

Safety

Part 1: Physicochemical Hazard Profile &amp; Mechanistic Rationale

Standard Operating Procedure: Safe Handling and Disposal of 1-Bromononane-9,9,9-d3 As a Senior Application Scientist overseeing drug development and isotopic labeling workflows, I frequently encounter questions regarding...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Standard Operating Procedure: Safe Handling and Disposal of 1-Bromononane-9,9,9-d3

As a Senior Application Scientist overseeing drug development and isotopic labeling workflows, I frequently encounter questions regarding the lifecycle management of deuterated alkyl halides. 1-Bromononane-9,9,9-d3 is a high-value reagent used extensively in pharmacokinetic tracing and mechanistic studies. However, its end-of-life protocol is governed entirely by its halogenated alkane backbone. Proper disposal is not merely a regulatory checkbox; it is a critical scientific imperative to prevent environmental toxicity, avoid dangerous cross-reactions, and maintain laboratory integrity.

This guide provides a self-validating, step-by-step methodology for the segregation, containment, and disposal of 1-Bromononane-9,9,9-d3, grounded in EPA guidelines and standardized chemical safety protocols.

Before executing a disposal plan, we must understand the physical and chemical properties that dictate the compound's behavior. While the deuterium label (d3) alters the vibrational frequencies and metabolic stability of the molecule, it does not change its macroscopic safety profile compared to unlabeled 1-Bromononane [1].

PropertyValue (1-Bromononane-9,9,9-d3)Mechanistic Rationale for Disposal
Molecular Weight 210.18 g/mol Heavier than water; phase separation will occur in aqueous mixtures, complicating mixed-waste treatment.
Density ~1.08 g/mL at 25 °CSinks in aqueous waste streams. Must be mechanically agitated or separately decanted if mixed.
Boiling Point ~201 °CLow volatility at room temperature minimizes inhalation risk during transfer, but requires high-energy incineration for destruction.
Flash Point 90 °C (Combustible)Poses a fire risk if exposed to strong oxidizers or open flames [4]. Requires storage away from heat sources.
Aquatic Toxicity Very High (Acute 1)Strictly prohibited from drain disposal [4]. Even trace amounts can cause severe ecological damage.

Causality Insight: The primary hazard of 1-Bromononane-d3 during disposal is its bromine content. When combusted, halogenated organics generate highly corrosive hydrogen bromide (HBr) gas and potentially toxic dioxins. Therefore, it must be segregated from standard organic waste to ensure it is routed to specialized incinerators equipped with caustic scrubbers [3].

Part 2: Waste Segregation Workflow

The following logical decision tree dictates the routing of 1-Bromononane-d3 waste to ensure regulatory compliance and operational safety.

G Start 1-Bromononane-9,9,9-d3 Waste Generation CheckMix Mixed with other reagents? Start->CheckMix Incompat Contains strong oxidizers/metals? CheckMix->Incompat Yes Halogenated Route to Halogenated Organic Waste Stream CheckMix->Halogenated No Segregate Quench & Segregate as Reactive Waste Incompat->Segregate Yes Incompat->Halogenated No Containment Store in HDPE/Glass with Secondary Containment Halogenated->Containment Incineration Licensed Disposal: High-Temp Incineration Containment->Incineration

Workflow for the segregation and disposal of 1-Bromononane-9,9,9-d3 waste.

Part 3: Step-by-Step Disposal Methodology

Phase 1: Point-of-Generation Segregation

  • Identify the Waste Stream: Determine if the 1-Bromononane-d3 is pure or part of a post-reaction mixture.

  • Isolate from Non-Halogenated Organics: Route the waste exclusively to the "Halogenated Organic Waste" carboy [3].

    • Causality: Mixing halogenated waste with non-halogenated solvents (like ethanol or acetone) exponentially increases the cost of disposal and risks regulatory non-compliance under EPA RCRA guidelines. Non-halogenated incinerators cannot safely process bromine.

  • Screen for Incompatibilities: Ensure the waste mixture does not contain strong oxidizing agents.

    • Causality: 1-Bromononane is combustible and can react exothermically with oxidizers, potentially leading to container rupture [2].

Phase 2: Primary and Secondary Containment

  • Select the Container: Use High-Density Polyethylene (HDPE) or glass containers. Avoid prolonged storage in low-density plastics which may degrade or allow permeation over time.

  • Implement Secondary Containment: Place the primary waste carboy inside a secondary containment tray capable of holding 110% of the primary container's volume.

    • System Validation: Visually inspect the secondary containment weekly. A dry, residue-free tray validates the integrity of the primary vessel. If liquid is present, immediately test the pH and halt waste addition until the primary container is replaced.

  • Labeling: Affix a hazardous waste tag immediately upon the first drop of waste entering the container. Explicitly list "1-Bromononane" and its approximate percentage. (Note: The deuterium isotope does not require separate RCRA declaration, but listing "d3" aids internal lab accounting and cost-recovery audits).

Phase 3: Final Disposal via Licensed Contractor

  • Initiate Pickup: Once the container is 80% full, cap it tightly and request a pickup from your institution's Environmental Health and Safety (EHS) department or a licensed commercial waste vendor.

  • Destruction Pathway: The vendor will transport the waste to a regulated facility for rotary kiln incineration [3].

    • Causality: Incinerators processing this waste operate at extremely high temperatures and utilize caustic scrubbing systems (e.g., sodium hydroxide sprays) to neutralize the HBr gas generated during the combustion of the brominated carbon chain, preventing atmospheric toxicity [3].

Part 4: Spill Response and Decontamination Protocol

In the event of an accidental release, immediate action is required to prevent aquatic contamination and vapor accumulation [2].

  • Evacuate and Ventilate: Clear personnel from the immediate area. Ensure the chemical fume hood is operating at maximum exhaust.

  • Contain the Spill: Do NOT use water to flush the spill, as 1-Bromononane is highly toxic to aquatic life and insoluble in water [4]. Instead, surround the spill with an inert, non-combustible absorbent material (e.g., vermiculite, dry sand, or specialized universal spill pads).

  • Absorption and Collection: Sweep the saturated absorbent using non-sparking tools to prevent ignition of the combustible vapors [2].

  • Disposal of Spill Debris: Place the contaminated absorbent into a heavy-duty, sealable plastic bag or solid waste container, label it as "Halogenated Solid Waste contaminated with 1-Bromononane," and route it for incineration [2].

  • Surface Decontamination: Wipe the area with a mild detergent and water only after all pure chemical has been absorbed and removed. Dispose of the wipes in the same solid waste container.

References

  • Title: Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes Source: Environmental Protection Agency (EPA) URL: [Link]

© Copyright 2026 BenchChem. All Rights Reserved.